Technical Documentation Center

1-Oxa-5-azaspiro[2.4]heptane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Oxa-5-azaspiro[2.4]heptane

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Chemical Properties of 1-Oxa-5-azaspiro[2.4]heptane

For Researchers, Scientists, and Drug Development Professionals Introduction: The Rising Prominence of Spirocyclic Scaffolds in Medicinal Chemistry In the landscape of modern drug discovery, the quest for novel molecular...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Spirocyclic Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular architectures that confer advantageous physicochemical and pharmacological properties is perpetual. Among these, spirocyclic systems have garnered significant attention for their ability to impart three-dimensionality, a key attribute for enhancing target selectivity and improving drug-like properties.[1][2] Specifically, (oxa)azaspiro[2.n]alkanes are increasingly utilized as bioisosteres for common saturated heterocycles, offering a rigidifying element that can positively influence aqueous solubility and metabolic stability.[3] This guide provides a detailed technical overview of the chemical properties of 1-Oxa-5-azaspiro[2.4]heptane, a unique scaffold featuring a strained oxirane ring fused to a pyrrolidine core. Understanding the synthesis, reactivity, and spectral characteristics of this compound is crucial for its effective application in the design of next-generation therapeutics.

Molecular Structure and Physicochemical Properties

The unique arrangement of the oxirane and pyrrolidine rings in 1-Oxa-5-azaspiro[2.4]heptane dictates its distinct chemical behavior and potential for diverse functionalization.

IUPAC Name: 1-Oxa-5-azaspiro[2.4]heptane CAS Number: 185-50-2[4] Molecular Formula: C₅H₉NO Molecular Weight: 99.13 g/mol

Below is a table summarizing the key computed physicochemical properties of the parent scaffold. It is important to note that these properties will be altered by substitution.

PropertyValueSource
Molecular Weight 99.13 g/mol PubChem
XLogP3 -0.6PubChem
Hydrogen Bond Donor Count 1PubChem
Hydrogen Bond Acceptor Count 2PubChem
Rotatable Bond Count 0PubChem
Exact Mass 99.068413925 DaPubChem
Topological Polar Surface Area 21.3 ŲPubChem

Synthesis and Reactivity

The synthesis of the 1-Oxa-5-azaspiro[2.4]heptane core can be approached through several strategies, often involving the construction of one of the heterocyclic rings onto a pre-existing cyclic precursor.

A common conceptual approach involves the epoxidation of an exocyclic double bond on a pyrrolidine derivative or the cyclization of a suitably functionalized pyrrolidine. The reactivity of the 1-Oxa-5-azaspiro[2.4]heptane scaffold is dominated by the chemistry of its two constituent rings: the strained oxirane and the nucleophilic secondary amine of the pyrrolidine.

  • Oxirane Ring Reactivity: The three-membered oxirane ring is highly strained and susceptible to nucleophilic ring-opening reactions. This provides a versatile handle for introducing a variety of functional groups at the C2 position, leading to the formation of substituted pyrrolidines with a vicinal amino alcohol moiety. The regioselectivity of the ring-opening can be influenced by the nature of the nucleophile and the reaction conditions (acidic or basic catalysis).

  • Pyrrolidine Ring Reactivity: The secondary amine of the pyrrolidine ring is a nucleophilic center and can readily undergo a range of standard transformations, including:

    • N-Alkylation: Reaction with alkyl halides or other electrophiles to introduce substituents on the nitrogen atom.

    • N-Acylation: Reaction with acyl chlorides or anhydrides to form amides.

    • N-Arylation: Palladium- or copper-catalyzed cross-coupling reactions with aryl halides.

    • Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

The interplay of these reactive sites allows for the generation of a diverse library of derivatives from the parent 1-Oxa-5-azaspiro[2.4]heptane scaffold.

G cluster_synthesis General Synthetic Approach cluster_reactivity Key Reactivity Pathways Pyrrolidine_precursor Functionalized Pyrrolidine Precursor Epoxidation Epoxidation or Cyclization Pyrrolidine_precursor->Epoxidation Reagents Scaffold 1-Oxa-5-azaspiro[2.4]heptane Epoxidation->Scaffold Formation of Oxirane Ring Scaffold_react 1-Oxa-5-azaspiro[2.4]heptane Ring_Opening Oxirane Ring Opening Scaffold_react->Ring_Opening Nucleophiles (e.g., R-NH2, R-OH) N_Functionalization N-Functionalization Scaffold_react->N_Functionalization Electrophiles (e.g., R-X, RCOCl) Derivatives1 Substituted Pyrrolidines (Vicinal Amino Alcohols) Ring_Opening->Derivatives1 Derivatives2 N-Substituted Derivatives N_Functionalization->Derivatives2

Caption: Synthetic and reactivity overview of 1-Oxa-5-azaspiro[2.4]heptane.

Spectral Analysis

Technique Expected Observations
¹H NMR ~2.5-3.0 ppm: Protons on the oxirane ring (CH₂).~2.8-3.5 ppm: Protons on the pyrrolidine ring adjacent to the nitrogen (CH₂N).~1.5-2.0 ppm: Protons on the other pyrrolidine ring carbons (CH₂).Variable (broad singlet): N-H proton.
¹³C NMR ~45-55 ppm: Carbons of the oxirane ring.~50-60 ppm: Spirocyclic carbon.~40-50 ppm: Carbons of the pyrrolidine ring adjacent to the nitrogen.~20-30 ppm: Other carbons of the pyrrolidine ring.
IR Spectroscopy ~3300-3500 cm⁻¹ (broad): N-H stretching vibration.~2850-3000 cm⁻¹: C-H stretching vibrations (aliphatic).~1250 cm⁻¹: C-O stretching vibration of the oxirane ring.~800-950 cm⁻¹: Asymmetric and symmetric ring stretching of the oxirane.
Mass Spectrometry The molecular ion peak (M⁺) would be observed. Fragmentation patterns would likely involve cleavage of the pyrrolidine ring and loss of small neutral molecules.

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of the 1-Oxa-5-azaspiro[2.4]heptane motif into drug candidates can be a strategic approach to modulate key pharmacological properties.

  • Bioisosterism: This scaffold can serve as a rigid bioisostere for more flexible or conformationally ambiguous fragments, such as substituted piperidines or pyrrolidines.[1] This can lead to improved binding affinity and selectivity for the biological target.

  • Improved Physicochemical Properties: The introduction of the polar oxirane ring can enhance aqueous solubility, a critical parameter for drug absorption and distribution.[1][8] The rigid spirocyclic nature can also protect adjacent functional groups from metabolic degradation, potentially improving the pharmacokinetic profile of a compound.[2][9]

  • Vectorial Exit Points: The defined three-dimensional structure of the spirocycle provides predictable vectors for the attachment of other pharmacophoric groups, allowing for a systematic exploration of the surrounding chemical space to optimize target interactions.

While specific examples of marketed drugs containing the 1-Oxa-5-azaspiro[2.4]heptane core are not prominent, the broader class of azaspirocycles is well-represented in drug discovery pipelines and approved medicines.[3] For instance, derivatives of the closely related 5-azaspiro[2.4]heptane have been investigated as potent orexin and dopamine D3 receptor antagonists.[3]

Safety and Handling

Detailed toxicological data for 1-Oxa-5-azaspiro[2.4]heptane is not extensively documented. However, based on the properties of similar small-molecule amines and epoxides, standard laboratory safety precautions should be observed.

  • Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

  • Stability and Storage: The compound is expected to be stable under standard laboratory conditions.[10] It should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and acids.

  • Hazards: The hydrochloride salt of the parent 5-azaspiro[2.4]heptane is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. Similar hazards can be anticipated for the oxa-analogue.

Exemplary Experimental Protocol: N-Boc Protection

To illustrate a common synthetic manipulation of the 1-Oxa-5-azaspiro[2.4]heptane scaffold, a standard procedure for the protection of the secondary amine with a tert-butyloxycarbonyl (Boc) group is provided below. This is a foundational step for many multi-step synthetic sequences.

Objective: To synthesize tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate.

Materials:

  • 1-Oxa-5-azaspiro[2.4]heptane

  • Di-tert-butyl dicarbonate (Boc₂O)

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

  • Magnetic stirrer and stir bar

  • Separatory funnel

Procedure:

  • Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar, dissolve 1-Oxa-5-azaspiro[2.4]heptane (1.0 eq) in dichloromethane (DCM).

  • Addition of Base: Add triethylamine (Et₃N) (1.2 eq) to the solution.

  • Addition of Boc Anhydride: Cool the mixture to 0 °C in an ice bath. Add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) in DCM dropwise over 10-15 minutes.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Workup: Once the reaction is complete, quench by adding water. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by column chromatography on silica gel if necessary.

G Start Dissolve 1-Oxa-5-azaspiro[2.4]heptane and Et3N in DCM Cool Cool to 0 °C Start->Cool Add_Boc Add Boc₂O solution dropwise Cool->Add_Boc Stir Warm to RT and stir for 2-4h Add_Boc->Stir Monitor Monitor by TLC Stir->Monitor Workup Quench with water and perform aqueous workup Monitor->Workup Dry Dry organic layer and concentrate Workup->Dry Purify Purify by column chromatography Dry->Purify Product tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate Purify->Product

Caption: Workflow for N-Boc protection of 1-Oxa-5-azaspiro[2.4]heptane.

References

  • Angene Chemical. 1-OXA-5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER(CAS# 301226-25-5). Available from: [Link]

  • Carreira, E. M., & Fessard, T. C. (2014). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 53(44), 11862-11865. Available from: [Link]

  • National Center for Biotechnology Information. Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis. National Library of Medicine. Available from: [Link]

  • Vaskevych, R. I., et al. (2021). Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. Available from: [Link]

  • National Center for Biotechnology Information. 5-Oxaspiro[2.4]heptan-6-one. PubChem. Available from: [Link]

  • Trost, B. M., & Krische, M. J. (2000). The first syntheses of the 1-oxo-2-oxa-5-azaspiro[3.4]octane ring system found in oxazolomycin. Organic Letters, 2(14), 1987-1990. Available from: [Link]

  • Huang, G., Hucek, D., Cierpicki, T., & Grembecka, J. (2023). Applications of oxetanes in drug discovery and medicinal chemistry. European Journal of Medicinal Chemistry, 261, 115802. Available from: [Link]

  • Barreiro, E. J., Kümmerle, A. E., & Fraga, C. A. M. (2024). Applications of oxetanes in drug discovery and medicinal chemistry. ResearchGate. Available from: [Link]

  • U.S. Environmental Protection Agency. 7-[(Phenylmethyl)amino]-5-azaspiro[2.4]heptan-4-one. CompTox Chemicals Dashboard. Available from: [Link]

  • Google Patents. CN103936703A - Preparation method of 5-oxaspiro[1][3]heptane-6-one and intermediate thereof. Available from:

  • National Center for Biotechnology Information. Applications of oxetanes in drug discovery and medicinal chemistry. PubMed. Available from: [Link]

  • PubChemLite. 5-benzyl-1-oxa-5-azaspiro[2.4]heptane. Available from: [Link]

  • University of Wisconsin-Madison. Tables For Organic Structure Analysis. Available from: [Link]

  • Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications. Available from: [Link]

  • National Center for Biotechnology Information. 5-Azaspiro(2.4)heptane. PubChem. Available from: [Link]

  • National Center for Biotechnology Information. 1-Oxa-2-azaspiro[2.5]octane. PubChem. Available from: [Link]

  • National Center for Biotechnology Information. 6-Phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene. PubChem. Available from: [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667. Available from: [Link]

  • Reich, H. J. NMR Spectroscopy :: Hans Reich NMR Collection - Content - Organic Chemistry Data. Available from: [Link]

  • National Center for Biotechnology Information. 5-Azaspiro[2.4]heptane hydrochloride. PubChem. Available from: [Link]

  • Google Patents. CA2145735A1 - Process for producing 5-oxaspiro[2.4]heptan-6-one and novel intermediate products obtained therein.
  • American Chemical Society. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane: A Key Intermediate of the P. Organic Process Research & Development. Available from: [Link]

  • Carl ROTH. Safety Data Sheet: n-Heptane. Available from: [Link]

  • Organic Syntheses. (4r,5s)-4,5-diphenyl-3-vinyl-2-oxazolidinone. Available from: [Link]

  • U.S. Environmental Protection Agency. 7-[(Phenylmethyl)amino]-5-azaspiro[2.4]heptan-4-one - Exposure. CompTox Chemicals Dashboard. Available from: [Link]

  • Royal Society of Chemistry. (2015). Asymmetric transfer hydrogenation of α-amino β-keto ester hydrochlorides through dynamic kinetic resolution. RSC Advances. Available from: [Link]

  • National Center for Biotechnology Information. Synthesis of (S)-7-amino-5-azaspiro[2.4]heptane via highly enantioselective hydrogenation of protected ethyl 1-(2-aminoaceto)cyclopropanecarboxylates. PubMed. Available from: [Link]

Sources

Exploratory

Architectural Analysis of 1-Oxa-5-azaspiro[2.4]heptane: Conformational Dynamics and Synthetic Utility

The 3D Imperative: Escaping Flatland In modern drug discovery, the "escape from flatland" is not merely a trend but a necessity for improving clinical success rates. While traditional aromatic scaffolds dominate historic...

Author: BenchChem Technical Support Team. Date: February 2026

The 3D Imperative: Escaping Flatland

In modern drug discovery, the "escape from flatland" is not merely a trend but a necessity for improving clinical success rates. While traditional aromatic scaffolds dominate historical libraries, they often suffer from poor solubility and non-specific binding. The 1-oxa-5-azaspiro[2.4]heptane scaffold represents a high-value "sp3-rich" fragment that introduces defined vectors and rigid stereochemical control into a molecule.

This scaffold is a spirocycle fusing a strained three-membered epoxide (oxirane) with a five-membered pyrrolidine ring. The spiro-carbon (C3) acts as a quaternary center, locking the two rings in a perpendicular orientation. This orthogonality allows medicinal chemists to project functional groups into unexplored pockets of a target protein, distinct from the planar vectors of phenyl or heteroaryl rings.

Structural Connectivity

The IUPAC nomenclature 1-oxa-5-azaspiro[2.4]heptane defines the connectivity:

  • Ring A (Small): An epoxide (oxirane) containing Oxygen at position 1.

  • Ring B (Large): A pyrrolidine ring containing Nitrogen at position 5.

  • Junction: The spiro carbon is position 3.

  • Spacer: The nitrogen atom is separated from the spiro center by exactly one methylene group (C4), identifying this structure as the epoxide derivative of 3-pyrrolidinone .

Structural Parameters & Conformational Analysis[1][2][3][4][5]

Understanding the 3D behavior of this scaffold is critical for its application. Unlike flexible linear chains, the spiro-fusion imposes severe geometric constraints.

Physicochemical Profile (Calculated)
PropertyValueImplication for Drug Design
Formula C₆H₁₁NOLow MW fragment, ideal for FBDD.
MW 113.16 g/mol High ligand efficiency potential.
Csp³ Fraction 1.0 (100%)Maximizes solubility and 3D complexity.
Ring Strain ~27 kcal/molHigh reactivity of the epoxide; requires careful handling.
H-Bond Acceptors 2 (N, O)Epoxide O is a weak acceptor; Amine N is pH dependent.
Stereocenters 1 (Spiro C3)Creates enantiomeric pairs (R/S) crucial for binding.
Vector Analysis and Ring Pucker

The pyrrolidine ring in this spiro system does not adopt a planar conformation. Instead, it exists in a dynamic equilibrium between envelope conformations . However, the presence of the spiro-epoxide at C3 creates a "locked" environment compared to the parent pyrrolidine.

  • Orthogonality: The plane of the epoxide ring is virtually perpendicular to the mean plane of the pyrrolidine ring.

  • Steric Steering: If the Nitrogen is protected (e.g., N-Boc), the bulky protecting group forces the pyrrolidine ring to pucker in a way that minimizes transannular interactions with the epoxide oxygen.

  • Walsh Orbitals: The C-C bonds of the epoxide possess significant p-character (Walsh orbitals), allowing them to interact electronically with adjacent orbitals, potentially influencing the basicity of the nearby nitrogen (though separated by a methylene, the inductive effect is significant).

Conformation Substrate N-Boc-3-Pyrrolidinone (Planar Ketone) TS Transition State (Ylide Attack) Substrate->TS Nucleophilic Attack (Perpendicular) Product_A Major Conformer (Epoxide Anti to N-Substituent) TS->Product_A Steric Control (Kinetic Major) Product_B Minor Conformer (Epoxide Syn to N-Substituent) TS->Product_B Steric Clash (Kinetic Minor)

Figure 1: Stereochemical outcome of spiro-epoxide formation.[1] The steric bulk of the N-protecting group dictates the facial selectivity of the incoming methylene ylide.

Synthetic Access: The Corey-Chaykovsky Protocol[7]

The most robust method to construct the 1-oxa-5-azaspiro[2.4]heptane skeleton is the Corey-Chaykovsky reaction . This involves the addition of a sulfur ylide to a ketone.[2][3][4][5][6]

Critical Note on Stability: The free amine (unprotected 1-oxa-5-azaspiro[2.4]heptane) is unstable. The secondary amine can perform an intermolecular nucleophilic attack on the epoxide of a neighboring molecule, leading to polymerization. Therefore, N-protection (Boc, Cbz, or Benzyl) is mandatory during synthesis.

Experimental Protocol

Target: tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate (N-Boc protected derivative).

Reagents:

  • Substrate: N-Boc-3-pyrrolidinone (1.0 eq)

  • Ylide Source: Trimethylsulfoxonium iodide (TMSOI) (1.2 eq)

  • Base: Sodium Hydride (NaH, 60% dispersion) or Potassium tert-butoxide (KOtBu) (1.5 eq)

  • Solvent: Anhydrous DMSO and THF (1:1 ratio)

Step-by-Step Workflow:

  • Ylide Generation (The "Engine"):

    • Flame-dry a round-bottom flask under Argon.

    • Add TMSOI and anhydrous DMSO.[4] Stir until dissolved.

    • Add NaH portion-wise at 0°C. Evolution of H₂ gas will occur.

    • Checkpoint: Stir at Room Temperature (RT) for 30-60 mins until the solution becomes clear/milky, indicating the formation of the dimethylsulfoxonium methylide.

  • Substrate Addition:

    • Cool the ylide solution to 0°C.

    • Dissolve N-Boc-3-pyrrolidinone in anhydrous THF.

    • Add the ketone solution dropwise to the ylide. The color often changes to light yellow.

  • Reaction & Quench:

    • Allow to warm to RT and stir for 2-4 hours. Monitor by TLC (stain with KMnO₄; epoxides are active).

    • Quench: Pour the mixture into ice-cold brine. Caution: Exothermic.

    • Extraction: Extract with Et₂O or EtOAc (3x). The epoxide is sensitive to acid; avoid acidic workups.

  • Purification:

    • Dry organics over Na₂SO₄ and concentrate.

    • Purify via flash column chromatography on silica gel (neutralized with 1% Et₃N) using Hexane/EtOAc gradient.

Synthesis Start N-Boc-3-Pyrrolidinone (C1) Intermediate Betaine Intermediate (Alkoxide) Start->Intermediate Nucleophilic Addition Reagent Me3S(O)I + NaH (DMSO/THF) Reagent->Intermediate Cyclization Intramolecular SN2 (Ring Closure) Intermediate->Cyclization O- attacks C-S+ Product 1-Oxa-5-azaspiro[2.4]heptane (N-Boc Protected) Cyclization->Product - DMSO

Figure 2: Mechanistic pathway of the Corey-Chaykovsky epoxidation. The betaine intermediate collapses to expel DMSO and form the spiro-epoxide.

Reactivity Profile: The "Spring-Loaded" Scaffold

The utility of 1-oxa-5-azaspiro[2.4]heptane lies in its reactivity. It serves as a divergent intermediate . The strain energy of the epoxide (~27 kcal/mol) drives ring-opening reactions, but the regioselectivity is subtle.

Regioselectivity Rules (Baldwin & Sterics)

Nucleophiles can attack the epoxide at two positions:

  • C2 (Methylene): Sterically accessible. Favored under basic/nucleophilic conditions (Sɴ2-like).

  • C3 (Spiro Quaternary): Sterically hindered but electronically stabilized (can sustain partial positive charge). Favored under acidic/Lewis acid conditions.

Mechanistic Causality: In this specific spiro system, the C3 position is a quaternary center bonded to the pyrrolidine ring. Steric hindrance from the N-protecting group and the ring carbons makes C3 very difficult to access for bulky nucleophiles. Therefore, C2 attack is the dominant pathway for most reagents (amines, azides, thiols), leading to 3-hydroxy-3-substituted methyl pyrrolidines .

Application: Fragment Growing

By reacting the spiro-epoxide with diverse amines, researchers can rapidly generate a library of 3-amino-methyl-3-hydroxy-pyrrolidines . These structures are privileged motifs in kinase inhibitors, serving as soluble, rigid linkers that can engage hydrogen bonding networks in the ATP pocket.

References

  • Corey-Chaykovsky Reaction Mechanism & Scope

    • Title: Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky)[6]

    • Source: Master Organic Chemistry[5]

    • URL:[Link]

  • Conformational Analysis of Spiro-Epoxides

    • Title: Conformational analysis of spiro-epoxides by principal component analysis of molecular dynamics trajectories[7][8]

    • Source: Physical Chemistry Chemical Physics (RSC)[7]

    • URL:[Link]

  • Physical Properties of 5-Azaspiro[2.

    • Title: 5-Azaspiro[2.4]heptane | C6H11N | CID 21923103[9][10]

    • Source: PubChem[9][10][11][12]

    • URL:[Link]

  • Medicinal Chemistry of Oxetanes and Spirocycles

    • Title: Applications of oxetanes in drug discovery and medicinal chemistry[13][14]

    • Source: European Journal of Medicinal Chemistry (via PubMed)
    • URL:[Link]

Sources

Foundational

Technical Guide: Quantum Chemical Characterization of Oxa-azaspiro[2.4]heptane Scaffolds

Executive Summary The oxa-azaspiro[2.4]heptane scaffold represents a high-value pharmacophore in modern drug discovery, particularly for covalent inhibition and peptidomimetics. This structure fuses a strained three-memb...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The oxa-azaspiro[2.4]heptane scaffold represents a high-value pharmacophore in modern drug discovery, particularly for covalent inhibition and peptidomimetics. This structure fuses a strained three-membered ring (typically an epoxide or aziridine) with a five-membered ring (pyrrolidine or tetrahydrofuran) at a single spiro-carbon.

The unique "dual-strain" environment—combining Baeyer strain in the three-membered ring with torsional Pitzer strain in the five-membered ring—creates a complex potential energy surface (PES). Standard force fields often fail to capture the stereoelectronic effects governing the reactivity of the spiro-junction.

This guide provides a validated Quantum Mechanical (QM) protocol for characterizing these systems. It moves beyond basic geometry optimization to address conformational dynamics, transition state (TS) modeling for ring-opening reactions, and spectroscopic prediction.

Part 1: Structural Dynamics & Conformational Analysis

The Spiro-Constraint Challenge

In 1-oxa-6-azaspiro[2.4]heptane (a spiro-epoxy pyrrolidine), the spiro-carbon (C2) is the steric choke point. The 3-membered epoxide ring is effectively rigid, acting as a conformational anchor. However, the 5-membered pyrrolidine ring retains pseudorotational freedom.

  • Key Insight: You cannot model this system as a single static structure. The pyrrolidine ring puckering (envelope vs. twist) significantly alters the steric shielding of the epoxide, thereby controlling the trajectory of nucleophilic attack.

Conformational Search Protocol

To ensure the global minimum is located, a hierarchical approach is required.

  • Exploratory Phase: Use CREST (Conformer-Rotamer Ensemble Sampling Tool) with the GFN2-xTB semi-empirical Hamiltonian. This is computationally cheap and effective for generating initial ensembles of ring puckers.

  • Refinement Phase: Re-optimize unique conformers within a 6.0 kcal/mol window using DFT.

Recommended Workflow:

ConformationalWorkflow Start Input Structure (3D Coordinates) CREST CREST / GFN2-xTB (Metadynamics Sampling) Start->CREST Generate Ensemble Filter Filter Redundant Conformers (RMSD < 0.125 Å) CREST->Filter Prune DFT_Opt DFT Optimization (wB97X-D / def2-TZVP) Filter->DFT_Opt High-Level Opt Boltzmann Boltzmann Weighting (∆G at 298K) DFT_Opt->Boltzmann Final Populations

Figure 1: Hierarchical conformational search workflow for spiro-heterocycles. The initial sampling handles the soft degrees of freedom (ring pucker), while DFT refines the electronic strain energies.

Part 2: Computational Methodology (The Protocol)

Level of Theory Selection

For strained spirocycles, the choice of Density Functional Approximation (DFA) is critical. Standard B3LYP often underestimates barrier heights for ring-opening reactions due to self-interaction error.

Validated Protocol:

ComponentRecommendationScientific Rationale
Functional

B97X-D
or M06-2X
These range-separated hybrid functionals accurately treat the non-covalent interactions (dispersion) and charge transfer states crucial for describing the transition state of epoxide opening [1].
Basis Set def2-TZVP The "Triple-Zeta Valence Polarized" set from the Ahlrichs family provides a near-complete basis set limit result for organic atoms, minimizing basis set superposition error (BSSE).
Solvation SMD (Solvation Model based on Density) Implicit solvation is mandatory. The dielectric constant of the medium (e.g., water or DMSO) stabilizes the charge separation in the transition state.
Frequency Harmonic Approx. Required to verify stationary points (0 imaginary freqs for Minima, 1 for TS) and to compute Zero-Point Energy (ZPE).
Step-by-Step Execution (Gaussian/ORCA Syntax)

Step 1: Geometry Optimization & Frequency Goal: Obtain the relaxed ground state geometry and thermodynamic corrections.

  • Gaussian Keyword:# opt freq wB97XD/def2TZVP scrf=(smd,solvent=water) int=ultrafine

  • Note:int=ultrafine is required for M06-2X and

    
    B97X-D to integrate the grid accurately.
    

Step 2: NBO Analysis (Optional but Recommended) Goal: Quantify the hyperconjugative stabilization (anomeric effect) between the oxygen lone pair and the adjacent C-N bonds.

  • Keyword:pop=nbo7

Part 3: Reactivity & Mechanism (Ring Opening)

The primary mode of action for oxa-azaspiro[2.4]heptanes is the nucleophilic ring opening of the epoxide. This is often acid-catalyzed in biological environments (e.g., in a cysteine protease active site).

The Reaction Coordinate

The reaction proceeds via an


-like mechanism but with significant 

character depending on the substitution pattern.[1]
  • Protonation: The epoxide oxygen accepts a proton (

    
    ), lengthening the C-O bonds and increasing ring strain.
    
  • Nucleophilic Attack: A nucleophile (e.g.,

    
     or 
    
    
    
    ) attacks the less sterically hindered carbon (unless electronic effects dominate).
  • Transition State (TS): The system reaches a saddle point where the C-O bond is breaking while the C-Nu bond is forming.

Modeling the Transition State

Locating the TS in spiro systems is difficult due to the flatness of the PES around the 5-membered ring.

Protocol for TS Location:

  • Scan: Perform a relaxed PES scan along the forming bond (C...Nu distance) from 3.5 Å to 1.5 Å.

  • OptTS: Take the highest energy structure from the scan and perform a Berny optimization.

    • Gaussian Keyword:# opt=(ts,calcfc,noeigentest) wB97XD/def2TZVP

  • Validation: The TS must have exactly one imaginary frequency corresponding to the reaction coordinate (vibration of the C-O bond breaking).

ReactionPath Reactant Reactant (Protonated Spiro) TS Transition State (‡) Reactant->TS +∆G‡ Intermediate Tetrahedral Intermediate TS->Intermediate Relaxation Product Ring-Opened Product Intermediate->Product Proton Transfer

Figure 2: Reaction coordinate for the acid-catalyzed nucleophilic ring opening of the oxa-azaspiro[2.4]heptane scaffold.

Part 4: Data Interpretation & Validation

Key Parameters to Report

When publishing or presenting results on this scaffold, summarize the following data:

ParameterUnitSignificance
Strain Energy kcal/molCalculated via homodesmotic reactions. Indicates reactivity potential.[2][3]
TS Imaginary Freq

Validates the TS. Should be large and negative (e.g., -400i to -600i).
Activation Free Energy (

)
kcal/molDetermines the reaction rate (

).
Wiberg Bond Index UnitlessMeasures bond order evolution during ring opening.
Troubleshooting Common Errors
  • Problem: "Convergence Failure" during optimization.

    • Cause: The 5-membered ring is oscillating between envelope conformations.

    • Solution: Use opt=(maxstep=10, gdiis) to force smaller step sizes.

  • Problem: Multiple Imaginary Frequencies.

    • Cause: You are at a higher-order saddle point (e.g., TS + methyl rotation).

    • Solution: Displace the geometry along the mode of the unwanted frequency and re-optimize.

References

  • Mardirossian, N., & Head-Gordon, M. (2017). Thirty years of density functional theory in computational chemistry: an expert guide. Molecular Physics. Link

  • Grimme, S. (2019). Exploration of Chemical Compound, Conformer, and Reaction Space with Meta-Dynamics Simulations Based on Tight-Binding Quantum Chemical Calculations. Journal of Chemical Theory and Computation. Link

  • Gaussian, Inc. (2024). Whitepaper: Thermochemistry in Gaussian. Link

  • Neese, F. (2012). The ORCA program system. Wiley Interdisciplinary Reviews: Computational Molecular Science. Link

  • Houk, K. N., et al. (2023). Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations. Journal of Organic Chemistry. Link

Sources

Exploratory

The Cubic Core: A Technical Guide to Oxa-Azaspiro-Heptanes

Executive Summary The transition from planar, aromatic-heavy drug candidates to three-dimensional (3D), sp³-rich architectures represents a paradigm shift in modern medicinal chemistry—often termed the "Escape from Flatl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The transition from planar, aromatic-heavy drug candidates to three-dimensional (3D), sp³-rich architectures represents a paradigm shift in modern medicinal chemistry—often termed the "Escape from Flatland." At the forefront of this shift are oxa-azaspiro[3.3]heptanes , a class of strained spirocycles that serve as superior bioisosteres for morpholine, piperidine, and piperazine.[1]

This guide provides a technical deep-dive into the discovery, synthetic evolution, and application of these scaffolds. It is designed for medicinal chemists and process scientists seeking to leverage high-Fsp³ cores to solve solubility, metabolic stability, and vector alignment challenges in drug discovery.

Introduction: The Geometric Imperative

In the early 2000s, analysis of attrition rates in drug development revealed a correlation between clinical failure and molecular "flatness" (low fraction of sp³ carbons, or Fsp³). Planar molecules often suffer from poor solubility and non-specific binding (promiscuity).

Oxa-azaspiro[3.3]heptanes (specifically the 2-oxa-6-azaspiro[3.3]heptane isomer) emerged as a solution.[2][3][4] By constraining heteroatoms within two perpendicular cyclobutane rings, these scaffolds offer:

  • Defined Exit Vectors: Unlike the flexible chair conformation of morpholine, the spiro[3.3] system provides rigid, linear exit vectors.

  • Lower Lipophilicity: The compact, polar core lowers LogP/LogD compared to monocyclic analogues.

  • Metabolic Shielding: The strained rings are surprisingly stable to oxidative metabolism, often blocking metabolic soft spots found in piperidines.

Historical Trajectory: From Curiosity to Commodity

While spirocyclic systems were reported as early as the 1930s (e.g., by Govaert), they remained academic curiosities due to synthetic difficulty. The modern era of oxa-azaspiro-heptanes began in 2008 , driven by the need for novel, patentable, and metabolically robust building blocks.

The Carreira-Burkhard Inflection Point (2008)

The pivotal moment in the history of this scaffold was the work of Erick M. Carreira and Johann Burkhard at ETH Zürich. They systematically categorized and synthesized "heteroatom-substituted spiro[3.3]heptanes" as modular building blocks. Their work demonstrated that these strained rings could be synthesized from readily available precursors like pentaerythritol and tolerated cross-coupling conditions, effectively "unlocking" them for library synthesis.

Industrial Scale-Up (2010s)

Following the academic breakthrough, the challenge shifted to scalability. The original routes involved hazardous reagents or difficult purifications (e.g., magnesium salt filtration). Process chemistry groups, notably at Mercachem (now Symeres) and Bayer , developed robust routes to isolate these amines as stable sulfonate salts (e.g., tosylates), enabling kilogram-scale production and widespread adoption in pipelines like AstraZeneca's (e.g., AZD1979 ).

Synthetic Methodologies: Evolution of a Route

The synthesis of 2-oxa-6-azaspiro[3.3]heptane illustrates a classic evolution from "medicinal chemistry route" to "process route."

Mechanism & Causality

The core challenge is forming two strained four-membered rings. The most efficient strategy utilizes the double displacement of a tetra-functionalized central carbon (pentaerythritol derivative).

DOT Diagram: Synthetic Pathways

SynthesisPathways Start Pentaerythritol Inter1 Tribromopentaerythritol Start->Inter1 HBr/AcOH Cycliz Double Cyclization (Base + Tosylamide) Inter1->Cycliz TsNH2, NaOH Protected N-Tosyl Spirocycle Cycliz->Protected Intramolecular SN2 Deprotect Deprotection (Mg/MeOH or Na/Naphthalene) Protected->Deprotect Reductive Cleavage Salt 2-Oxa-6-azaspiro[3.3]heptane Oxalate/Tosylate Salt Deprotect->Salt Acid Precipitation

Caption: Evolution of the core synthesis from pentaerythritol to the stable salt form.

Method A: The Classic Carreira Route
  • Precursor: Tribromopentaerythritol.[2][5]

  • Cyclization: Reaction with p-toluenesulfonamide (TsNH₂) in ethanolic KOH.

    • Why: The tosyl group renders the nitrogen sufficiently acidic (pKa ~10) to act as a nucleophile for the double displacement of bromide.

  • Deprotection: Reductive cleavage of the N-Ts group using Mg/MeOH with sonication.[2]

    • Limitation: This step produces gelatinous Mg salts, making filtration difficult on a large scale.

Method B: The Mercachem/Bayer Process Route

To solve the filtration bottleneck, process chemists introduced:

  • Alternative Protection: Use of Benzyl amines (cleaved via hydrogenation) or optimized N-Ts cleavage.

  • Salt Formation: Instead of isolating the volatile and hygroscopic free amine, the product is isolated as a sulfonate salt (e.g., tosylate or hemioxalate).

    • Benefit: The salt is non-hygroscopic, crystalline, and stable, allowing for easy handling and storage.

Physicochemical Profile: The "Morpholine Surrogate"

The primary driver for using 2-oxa-6-azaspiro[3.3]heptane is its ability to mimic the polarity of morpholine while altering the vector and metabolic profile.

Comparative Data Table
PropertyMorpholine2-Oxa-6-azaspiro[3.3]heptaneImpact on Drug Design
Geometry Chair (Flexible)Spiro (Rigid, Linear)Rigidification can improve selectivity and potency.[1][3]
pKa (Conj. Acid) 8.3~7.9 - 8.1Lower pKa improves permeability (less ionized at physiological pH).
LogP -0.86-1.2 (Lower)Lowers overall lipophilicity; improves solubility.
Metabolic Stability ModerateHighStrained rings lack adjacent protons for easy oxidative abstraction.
Fsp³ 1.01.0Maintains high 3D character.[1]
Decision Logic for Scaffold Selection

MedChemLogic Start Lead Optimization: Replace Morpholine/Piperidine? Q1 Is Metabolic Lability a Problem? Start->Q1 Q2 Is Solubility Low? Q1->Q2 No Action1 Switch to Oxa-azaspiro[3.3]heptane Q1->Action1 Yes (Oxidation blocked) Q3 Is Vector/Selectivity Suboptimal? Q2->Q3 No Q2->Action1 Yes (Lowers LogP) Q3->Action1 Yes (Rigid Vector) Action2 Stick to Morpholine/Piperazine Q3->Action2 No

Caption: Decision tree for implementing spirocyclic bioisosteres in lead optimization.

Experimental Protocol: Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Oxalate[2]

Objective: Synthesis of the stable oxalate salt of 2-oxa-6-azaspiro[3.3]heptane on a multigram scale. This protocol is adapted from the optimized procedures described by Burkhard and industrial patents.

Reagents
  • Tribromopentaerythritol (FR-513): 10.0 g (30.8 mmol)

  • p-Toluenesulfonamide: 5.27 g (30.8 mmol)

  • Potassium Hydroxide (KOH): 5.2 g (92.4 mmol)

  • Ethanol (EtOH): 100 mL

  • Magnesium turnings: 4.0 g (for deprotection)

  • Methanol (MeOH): 150 mL

  • Oxalic Acid: anhydrous

Step 1: Formation of N-Tosyl-2-oxa-6-azaspiro[3.3]heptane
  • Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve KOH in EtOH. Add p-toluenesulfonamide.[2][5]

  • Cyclization: Add tribromopentaerythritol. Heat the mixture to reflux (approx. 78°C) for 24–48 hours.

    • Checkpoint: Monitor by TLC (EtOAc/Heptane). The intermediate is less polar than the sulfonamide.

  • Workup: Cool to room temperature. Pour into water (300 mL). The product often precipitates. If not, extract with dichloromethane (DCM).

  • Purification: Recrystallize from EtOH or purify via silica flash chromatography to yield the N-tosyl spirocycle as a white solid.

Step 2: Deprotection and Salt Formation[2]
  • Reaction: Dissolve the N-tosyl intermediate (5.0 g) in anhydrous MeOH (100 mL). Add Mg turnings (5 equiv) and a catalytic amount of iodine.

  • Sonication: Sonicate the mixture. The reaction is exothermic; maintain temperature <40°C. The Mg will dissolve, and the solution will turn grey/turbid.

    • Note: Sonication breaks the passivation layer on Mg, essential for the single-electron transfer (SET) reduction.

  • Filtration: Filter the mixture through a Celite pad to remove magnesium salts. (Note: This is the slow step in the classic route).

  • Salt Precipitation: To the clear filtrate (containing the free amine), add a solution of oxalic acid (1.0 equiv) in MeOH dropwise.

  • Isolation: The oxalate salt will precipitate as a white crystalline solid. Filter, wash with cold MeOH, and dry under vacuum.

Yield: Typically 60–75% over two steps. Characterization: ¹H NMR (D₂O) shows characteristic doublets for the oxetane and azetidine rings (approx. δ 4.8 and 4.2 ppm).

Applications in Drug Discovery[1][2][3][4][5][6][7][8][9]

Case Study: AZD1979 (MCHr1 Antagonist)

AstraZeneca utilized the 2-oxa-6-azaspiro[3.3]heptane scaffold in the development of AZD1979 , a Melanin Concentrating Hormone receptor 1 (MCHr1) antagonist.[1]

  • Problem: Previous leads had high lipophilicity and hERG liability.

  • Solution: Replacing a piperidine/cyclohexyl core with the spiro[3.3]heptane reduced LogD, eliminated the hERG signal, and maintained potency by correctly orienting the pharmacophores.

Case Study: TBI-223 (Tuberculosis)

The Global Alliance for TB Drug Development explored this scaffold in TBI-223 . The spirocycle provided a rigid linker that improved the metabolic stability of the compound against bacterial and host enzymes compared to flexible linkers.

References

  • Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2008).[6] Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry. Angewandte Chemie International Edition.[6]

  • Wuitschik, G., et al. (2010). Oxa-azaspiro[3.3]heptanes: strained bioisosteres for piperazines.[1][5] Journal of Medicinal Chemistry.[7]

  • van der Haas, R. N. S., et al. (2017). Synthesis and Properties of 2-Oxa-6-azaspiro[3.3]heptane Sulfonate Salts. Synlett.[4][8]

  • Gennemark, P., et al. (2016).[7] Discovery of AZD1979: A Potent and Selective Melanin Concentrating Hormone Receptor 1 (MCHr1) Antagonist. Journal of Medicinal Chemistry.[7]

  • Barnes, S. W., et al. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane. Organic Process Research & Development.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Asymmetric Synthesis of Chiral 1-Oxa-5-azaspiro[2.4]heptane

Abstract The 1-oxa-5-azaspiro[2.4]heptane scaffold is a key structural motif in contemporary drug discovery, prized for its unique three-dimensional architecture that can enhance pharmacological properties. This document...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 1-oxa-5-azaspiro[2.4]heptane scaffold is a key structural motif in contemporary drug discovery, prized for its unique three-dimensional architecture that can enhance pharmacological properties. This document provides a comprehensive guide to the asymmetric synthesis of chiral 1-oxa-5-azaspiro[2.4]heptanes, targeting researchers, scientists, and professionals in drug development. We delve into established and innovative synthetic strategies, including organocatalytic and transition-metal-catalyzed approaches, with a focus on the principles of stereocontrol. Detailed, field-tested protocols are provided, alongside mechanistic insights and data-driven comparisons to empower rational catalyst and methodology selection.

Introduction: The Significance of 1-Oxa-5-azaspiro[2.4]heptanes in Medicinal Chemistry

Spirocyclic systems, which feature two rings connected by a single common atom, have gained significant traction in medicinal chemistry. Their rigid, three-dimensional structures offer a departure from traditional flat, aromatic scaffolds, enabling more precise interactions with biological targets. The 1-oxa-5-azaspiro[2.4]heptane core, in particular, is of growing interest as a bioisostere for commonly used motifs like piperidine, offering potential improvements in physicochemical properties such as solubility and metabolic stability.[1] The incorporation of this spirocycle into drug candidates has been shown to modulate activity and selectivity, making its efficient and stereocontrolled synthesis a critical endeavor.[2] The development of robust asymmetric syntheses is paramount, as the biological activity of chiral molecules is often confined to a single enantiomer.[3]

Strategic Approaches to Asymmetric Synthesis

The construction of the chiral 1-oxa-5-azaspiro[2.4]heptane scaffold necessitates the stereocontrolled formation of a quaternary stereocenter. Several catalytic strategies have emerged to address this challenge, each with distinct advantages and mechanistic underpinnings.

Organocatalytic Strategies: The Power of Chiral Small Molecules

Organocatalysis has revolutionized asymmetric synthesis by providing a metal-free alternative for the construction of complex chiral molecules.[4] Chiral Brønsted acids, such as phosphoric acids, and chiral amines are particularly effective in activating substrates and controlling the stereochemical outcome of reactions.

A prominent organocatalytic approach involves the asymmetric epoxidation of a suitable precursor, followed by an intramolecular ring-opening cyclization. This strategy leverages the ability of organocatalysts to deliver an oxygen atom to one face of a double bond with high enantioselectivity.[5]

Protocol 1: Organocatalytic Asymmetric Epoxidation-Cyclization Cascade

This protocol outlines a general procedure for the synthesis of a chiral 1-oxa-5-azaspiro[2.4]heptane derivative via an organocatalyzed epoxidation followed by intramolecular cyclization.

Materials:

  • Substituted 3-pyrrolin-2-one

  • meta-Chloroperoxybenzoic acid (m-CPBA)

  • Chiral organocatalyst (e.g., a derivative of a cinchona alkaloid or a chiral phosphoric acid)

  • Dichloromethane (DCM), anhydrous

  • Sodium bicarbonate (saturated aqueous solution)

  • Magnesium sulfate (anhydrous)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the substituted 3-pyrrolin-2-one (1.0 mmol) and the chiral organocatalyst (0.05-0.2 mmol, 5-20 mol%) in anhydrous DCM (10 mL).

  • Cooling: Cool the reaction mixture to the optimized temperature (typically between -78 °C and 0 °C) using an appropriate cooling bath.

  • Reagent Addition: Add m-CPBA (1.2 mmol) portion-wise over 30 minutes. The causality here is to maintain a low concentration of the oxidant to minimize uncatalyzed background reactions and potential side reactions.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-24 hours.

  • Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (15 mL). Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the chiral 1-oxa-5-azaspiro[2.4]heptane.

  • Characterization: Characterize the product by NMR spectroscopy and mass spectrometry. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Self-Validation: The protocol's integrity is maintained by careful control of temperature and slow addition of the oxidant to ensure high stereoselectivity. The ee of the final product serves as a direct measure of the catalyst's effectiveness and the protocol's fidelity.

Transition Metal Catalysis: Leveraging d-Block Elements for Stereocontrol

Transition metal catalysis offers a powerful and versatile toolkit for asymmetric synthesis. Rhodium, in particular, has been successfully employed in the asymmetric synthesis of spirocycles.[6][7] These methods often involve the formation of a chiral metal-ligand complex that orchestrates the stereoselective bond formation.

A plausible strategy involves a rhodium-catalyzed intramolecular cyclization of an allene-substituted pyrrolidinone. The chiral rhodium catalyst can control the facial selectivity of the cyclization, leading to the desired enantiomer of the spirocyclic product.

Protocol 2: Rhodium-Catalyzed Asymmetric Intramolecular Cyclization

This protocol describes a general method for the enantioselective synthesis of a 1-oxa-5-azaspiro[2.4]heptane derivative using a chiral rhodium catalyst.

Materials:

  • Allene-substituted pyrrolidinone precursor

  • Chiral rhodium catalyst precursor (e.g., [Rh(COD)Cl]₂)

  • Chiral phosphine ligand (e.g., (R)-BINAP)

  • Anhydrous solvent (e.g., toluene or 1,4-dioxane)

  • Silica gel for column chromatography

Procedure:

  • Catalyst Preparation: In a glovebox or under an inert atmosphere, prepare the active chiral rhodium catalyst by reacting the rhodium precursor with the chiral phosphine ligand in the anhydrous solvent. The choice of ligand is critical for inducing high enantioselectivity.

  • Reaction Setup: In a separate flame-dried flask, dissolve the allene-substituted pyrrolidinone precursor (1.0 mmol) in the anhydrous solvent (10 mL).

  • Catalyst Addition: Add the prepared chiral rhodium catalyst solution (typically 1-5 mol%) to the substrate solution.

  • Heating and Monitoring: Heat the reaction mixture to the optimized temperature (often between 60 °C and 110 °C). Monitor the reaction progress by TLC or GC-MS.

  • Workup: Once the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to isolate the chiral 1-oxa-5-azaspiro[2.4]heptane.

  • Characterization: Analyze the purified product by NMR and mass spectrometry. Determine the enantiomeric excess using chiral HPLC.

Self-Validation: The reproducibility of the enantiomeric excess across different batches is a key validation point. The purity of the starting materials and the rigorous exclusion of air and moisture are crucial for consistent catalyst performance.

Data Presentation and Comparison of Methods

The choice of synthetic strategy often depends on factors such as substrate scope, catalyst availability and cost, and achievable stereoselectivity. The following table summarizes typical performance metrics for the described methods.

Method Catalyst Type Typical Catalyst Loading (mol%) Typical Reaction Time (h) Typical Yield (%) Typical Enantiomeric Excess (%) Advantages Limitations
Organocatalytic Epoxidation-Cyclization Chiral Phosphoric Acid / Cinchona Alkaloid5 - 202 - 2470 - 9585 - >99Metal-free, environmentally benign, readily available catalysts.May require lower temperatures and longer reaction times.
Rhodium-Catalyzed Cyclization Chiral Rhodium-Phosphine Complex1 - 51 - 1265 - 9090 - 99High turnover numbers, broad substrate scope.Cost of rhodium, sensitivity to air and moisture.

Visualization of Synthetic Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in each synthetic approach.

Organocatalytic_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Start Substituted 3-pyrrolin-2-one + Chiral Organocatalyst Cooling Cool to -78 to 0 °C Start->Cooling Addition Add m-CPBA Cooling->Addition Stirring Stir for 2-24h Addition->Stirring Quench Quench with NaHCO3 Stirring->Quench Extract Extract with DCM Quench->Extract Purify Column Chromatography Extract->Purify Product Chiral 1-Oxa-5-azaspiro[2.4]heptane Purify->Product

Caption: Workflow for Organocatalytic Synthesis.

Rhodium_Catalyzed_Workflow cluster_catalyst_prep Catalyst Preparation cluster_reaction Reaction cluster_workup Workup & Purification Rh_precursor [Rh(COD)Cl]2 + Chiral Ligand Active_catalyst Active Chiral Rh Catalyst Rh_precursor->Active_catalyst Reaction_mix Combine Substrate and Catalyst Active_catalyst->Reaction_mix Substrate Allene-substituted Pyrrolidinone Substrate->Reaction_mix Heating Heat to 60-110 °C Reaction_mix->Heating Concentrate Concentrate Heating->Concentrate Purify Column Chromatography Concentrate->Purify Product Chiral 1-Oxa-5-azaspiro[2.4]heptane Purify->Product

Caption: Workflow for Rhodium-Catalyzed Synthesis.

Mechanistic Considerations

A deeper understanding of the reaction mechanisms is crucial for troubleshooting and optimizing these asymmetric syntheses.

Organocatalytic Epoxidation

In the organocatalytic epoxidation, the chiral catalyst, often through hydrogen bonding, activates the peroxide and directs its delivery to one face of the alkene. This creates a chiral epoxide intermediate which then undergoes a stereospecific intramolecular nucleophilic attack by the nitrogen atom to form the spirocyclic product.

Organocatalytic_Mechanism cluster_activation Catalyst Activation cluster_epoxidation Asymmetric Epoxidation cluster_cyclization Intramolecular Cyclization Catalyst Chiral Catalyst Activated_Complex Catalyst-Peroxide Complex Catalyst->Activated_Complex H-bonding Peroxide m-CPBA Peroxide->Activated_Complex Epoxide Chiral Epoxide Intermediate Activated_Complex->Epoxide Alkene 3-Pyrrolin-2-one Alkene->Epoxide Facial-selective O-atom transfer Final_Product Chiral 1-Oxa-5-azaspiro[2.4]heptane Epoxide->Final_Product Intramolecular SN2 attack Rhodium_Mechanism cluster_cycle Catalytic Cycle Rh_cat Chiral Rh(I) Catalyst Oxidative_Addition Oxidative Addition Complex Rh_cat->Oxidative_Addition Substrate Allene-substituted Pyrrolidinone Substrate->Oxidative_Addition Migratory_Insertion Migratory Insertion Intermediate Oxidative_Addition->Migratory_Insertion Reductive_Elimination Reductive Elimination Migratory_Insertion->Reductive_Elimination Reductive_Elimination->Rh_cat Catalyst Regeneration Product Chiral 1-Oxa-5-azaspiro[2.4]heptane Reductive_Elimination->Product

Caption: Simplified rhodium catalytic cycle.

Conclusion and Future Outlook

The asymmetric synthesis of chiral 1-oxa-5-azaspiro[2.4]heptanes is a vibrant area of research with significant implications for drug discovery. Both organocatalytic and transition-metal-catalyzed methods provide effective routes to these valuable scaffolds, each with its own set of advantages. Future efforts will likely focus on the development of more sustainable and cost-effective catalysts, as well as the expansion of substrate scope to allow for the synthesis of a wider array of analogues for biological screening. The protocols and insights provided in this guide are intended to serve as a solid foundation for researchers embarking on the synthesis of these promising molecules.

References

  • Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. (2023). FRENCH-UKRAINIAN JOURNAL OF CHEMISTRY, 11(02). [Link]

  • Organocatalytic Asymmetric Assembly Reactions: Synthesis of Spirooxindoles via Organocascade Strategies. ACS Catalysis. [Link]

  • Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry. [Link]

  • Retrosynthesis of 6-oxo-azaspiro[3.3]heptane 1. ResearchGate. [Link]

  • Asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes: important motifs for modern drug discovery. Chemical Communications. [Link]

  • Different strategies for the synthesis of spirooxazoline derivatives. ResearchGate. [Link]

  • Titanium-catalyzed Stereoselective Synthesis of Spirooxindole Oxazolines. Organic Letters. [Link]

  • Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis. National Institutes of Health. [Link]

  • 1-Substituted 2-azaspiro[3.3]heptanes: overseen motifs for drug discovery. ResearchGate. [Link]

  • Epoxides: Small Rings to Play with under Asymmetric Organocatalysis. Molecules. [Link]

  • Rhodium(III)-Catalyzed Asymmetric Access to Spirocycles through C-H Activation and Axial-to-Central Chirality Transfer. Angewandte Chemie International Edition. [Link]

  • Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Asymmetric Synthesis of Unusual Amino Acids.
  • Organocatalytic Asymmetric Ring-Opening Reactions of Epoxides. European Journal of Organic Chemistry. [Link]

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. ChemRxiv. [Link]

  • Rhodium(III)‐Catalyzed Asymmetric Access to Spirocycles through C−H Activation and Axial‐to‐Central Chirality Transfer. Angewandte Chemie International Edition. [Link]

  • Discovery, synthesis, selectivity modulation and DMPK characterization of 5-azaspiro[2.4]heptanes as potent orexin receptor antagonists. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. Molecules. [Link]

Sources

Application

Application Note: Scalable Synthesis of 1-Oxa-5-azaspiro[2.4]heptane Derivatives

Executive Summary The 1-oxa-5-azaspiro[2.4]heptane scaffold (a spiro-epoxy pyrrolidine) represents a high-value pharmacophore in modern drug discovery, serving as a critical intermediate for MetAP2 inhibitors (e.g., fuma...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1-oxa-5-azaspiro[2.4]heptane scaffold (a spiro-epoxy pyrrolidine) represents a high-value pharmacophore in modern drug discovery, serving as a critical intermediate for MetAP2 inhibitors (e.g., fumagillin analogs) and novel CGRP antagonists. Its strained spiro-epoxide moiety offers a unique vector for covalent drug design or further ring-opening functionalization.

This guide details a robust, scalable protocol for synthesizing tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate from commercially available N-Boc-3-pyrrolidinone. Unlike bench-scale methods that often rely on unscalable chromatography, this protocol emphasizes process safety (exotherm control) , reaction homogeneity , and crystallization-driven purification suitable for multi-gram to kilogram campaigns.

Retrosynthetic Logic & Strategy

The most efficient route to the 1-oxa-5-azaspiro[2.4]heptane core is the Johnson-Corey-Chaykovsky reaction . This involves the addition of a sulfur ylide (dimethyloxosulfonium methylide) to the ketone of N-protected 3-pyrrolidinone.

Mechanistic Pathway[1][2][3][4][5][6]
  • Deprotonation: Trimethylsulfoxonium iodide (TMSOI) is deprotonated by a strong base (NaH or KOtBu) to form the active ylide.

  • Nucleophilic Attack: The ylide attacks the ketone carbonyl (Re/Si face), forming a betaine intermediate.

  • Ring Closure: Intramolecular

    
     displacement of DMSO closes the epoxide ring.
    

Critical Process Decision:

  • Base Selection: While Potassium tert-butoxide (KOtBu) is convenient, Sodium Hydride (NaH) in DMSO/THF is preferred for scale-up due to the cleaner impurity profile and irreversible deprotonation, provided H₂ evolution is managed.

  • Solvent System: Pure DMSO accelerates the reaction but poses safety risks (decomposition >100°C) and workup challenges. A THF/DMSO (1:1) mixture is chosen to balance solubility, reaction rate, and thermal safety.

Process Safety & Hazard Analysis

WARNING: This protocol involves the generation of hydrogen gas and the handling of energetic sulfur ylides.

Key Hazards
HazardSourceMitigation Strategy
H₂ Evolution NaH + TMSOI reactionControlled addition of NaH; continuous N₂ sweep; use of a bubbler to monitor rate.
Exotherm Ylide formation & QuenchActive cooling (jacketed reactor); internal temp monitoring (

).
DMSO Instability Thermal decompositionNever heat DMSO/NaH mixtures above 50°C. Keep

low.
Emulsions Aqueous workupUse of brine and controlled pH adjustment; avoid vigorous shaking if surfactant byproducts form.
Safety Logic Diagram

SafetyLogic Start Start Process ReagentPrep Reagent Prep: Dry DMSO/THF NaH (60% disp) Start->ReagentPrep YlideGen Ylide Generation: Add NaH to TMSOI ReagentPrep->YlideGen CheckTemp Check Temp: Is T_int > 25°C? YlideGen->CheckTemp Cooling Action: Stop Addition Increase Cooling CheckTemp->Cooling Yes Proceed Proceed: Add Ketone Substrate CheckTemp->Proceed No Cooling->CheckTemp Quench Quench: Slow Water Addition Proceed->Quench

Caption: Logic flow for managing exotherms during ylide generation.

Detailed Scale-Up Protocol

Scale: 100 g Input (N-Boc-3-pyrrolidinone) Expected Yield: 85-92% Target Purity: >98% (GC/NMR)

Reagents & Materials[1][4][6][7][8][9]
  • Substrate: N-Boc-3-pyrrolidinone (1.0 equiv, 100 g, 0.54 mol)

  • Ylide Precursor: Trimethylsulfoxonium iodide (TMSOI) (1.2 equiv, 142.6 g)

  • Base: Sodium Hydride (60% dispersion in mineral oil) (1.25 equiv, 27.0 g)

  • Solvent: Anhydrous DMSO (500 mL) and Anhydrous THF (500 mL)

  • Quench: Saturated NH₄Cl solution, Water, MTBE (Methyl tert-butyl ether).

Step-by-Step Procedure
Phase 1: Ylide Generation (The "Engine")
  • Setup: Equip a 3-L jacketed reactor with an overhead stirrer, internal temperature probe, N₂ inlet/outlet, and a solids addition funnel.

  • Charging: Charge TMSOI (142.6 g) and dry DMSO (300 mL) / THF (500 mL). Stir at 200 RPM.

  • Cooling: Cool the mixture to

    
    .
    
  • Activation: Add NaH (27.0 g) portion-wise over 60 minutes.

    • Critical Control: Monitor H₂ evolution. Do not exceed 5°C internal temp.

    • Observation: The mixture will turn from a milky suspension to a slightly clearer, viscous grey solution as the ylide forms.

  • Aging: After addition, warm to 20°C and stir for 60 minutes to ensure complete ylide formation.

Phase 2: Epoxidation (The Reaction)[1]
  • Substrate Addition: Dissolve N-Boc-3-pyrrolidinone (100 g) in DMSO (200 mL).

  • Addition: Add the ketone solution dropwise to the ylide mixture over 45 minutes.

    • Thermodynamics: This step is mildly exothermic. Maintain

      
      .
      
  • Reaction Monitoring: Stir at RT for 3-4 hours.

    • IPC (In-Process Control): Take an aliquot, quench in water/EtOAc. Analyze by GC or TLC (Hex/EtOAc 3:1). Ketone (

      
      ) should be consumed; Epoxide (
      
      
      
      ) should be dominant.
Phase 3: Workup & Isolation
  • Quench: Cool to 0°C. Slowly add Saturated NH₄Cl (200 mL) followed by Water (800 mL).

    • Note: The first 50 mL of quench destroys excess NaH/Ylide. Expect gas evolution.

  • Extraction: Extract with MTBE (3 x 400 mL). MTBE is preferred over EtOAc to avoid hydrolysis of the Boc group if trace acid is present, and it separates better from DMSO.

  • Washing: Wash combined organics with Water (2 x 300 mL) to remove DMSO, then Brine (300 mL).

  • Drying: Dry over Na₂SO₄, filter, and concentrate under reduced pressure (

    
    , 20 mbar).
    
Phase 4: Purification (Crystallization)

Crude Appearance: Pale yellow oil or low-melting solid.

  • Solvent Swap: Dissolve crude oil in minimal hot Heptane (approx. 200 mL at 50°C).

  • Crystallization: Allow to cool slowly to RT, then to 0°C. Seed if available.

  • Filtration: Collect the white crystalline solid. Wash with cold pentane/heptane.

  • Drying: Vacuum oven at 30°C for 12 hours.

Analytical Specifications

To ensure the integrity of the scaffold for downstream applications, the following data profile must be met.

ParameterSpecificationMethod
Appearance White to off-white solidVisual
Purity > 98.0%GC-FID or HPLC (210 nm)
Identity (NMR) Epoxide CH₂ signals at

2.7-3.0 ppm (d)
¹H NMR (CDCl₃)
Water Content < 0.5%Karl Fischer
Residual DMSO < 500 ppmGC-Headspace
NMR Validation (¹H, 400 MHz, CDCl₃)
  • Epoxide Ring: Distinct doublets (or multiplets) around 2.70 - 2.95 ppm (2H).

  • Pyrrolidine Ring: Multiplets at 3.30-3.60 ppm (N-CH₂) and 1.80-2.10 ppm (C-CH₂).

  • Boc Group: Strong singlet at 1.45 ppm (9H).

  • Absence: No ketone carbonyl signal in ¹³C NMR (~210 ppm); Epoxide quaternary C usually ~65-70 ppm.

Reaction Scheme & Workflow Diagram

ReactionWorkflow Substrate N-Boc-3-pyrrolidinone (Ketone) Intermediate Betaine Intermediate Substrate->Intermediate Nucleophilic Attack (DMSO/THF, 0-20°C) Reagent Me3SOI + NaH (Sulfur Ylide) Reagent->Intermediate Product 1-Oxa-5-azaspiro[2.4]heptane (Spiro-Epoxide) Intermediate->Product Ring Closure (-DMSO)

Caption: Synthetic pathway for the Corey-Chaykovsky epoxidation of N-Boc-3-pyrrolidinone.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Conversion Ylide decomposition or wet reagents.Ensure DMSO is dry (<100 ppm H₂O). Increase TMSOI/NaH to 1.5 equiv.
Emulsion in Workup DMSO presence or mineral oil from NaH.Wash organics extensively with water. Add small amount of MeOH to break emulsion.
Ring Opening Acidic quench or high temperature.Use NH₄Cl (mildly acidic) or Phosphate buffer (pH 7). Keep concentration temp <40°C.
Color Issues Iodine traces from TMSOI.Wash organic layer with 10% Na₂S₂O₃ (thiosulfate) solution.

References

  • Corey-Chaykovsky Reaction Overview

    • Johnson-Corey-Chaykovsky reaction - Wikipedia. (n.d.). Retrieved October 26, 2025, from [Link]

    • Corey-Chaykovsky Reaction - Organic Chemistry Portal. (n.d.). Retrieved October 26, 2025, from [Link]

  • Analogous Scale-Up Protocols (Piperidine System)

    • tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate - PubChem. (n.d.). Retrieved October 26, 2025, from [Link]

    • Continuous, Efficient and Safe Synthesis of 1-Oxa-2-azaspiro [2.5] octane in a Microreaction System. (2025). ResearchGate. Retrieved October 26, 2025, from [Link]

  • Safety Data (NaH & TMSOI)
  • Relevant Synthetic Applications (Spiro-Epoxides)

    • Synthesis of Spiro-Epoxy Oxindole Derivatives via Unexpected Oxidation/Consecutive Corey-Chaykovsky Reaction. (2022). ResearchGate. Retrieved October 26, 2025, from [Link]

Sources

Method

Application Note: 1-Oxa-5-azaspiro[2.4]heptane in GPCR Ligand Design

This Application Note is designed for medicinal chemists and structural biologists engaged in GPCR ligand discovery. It details the strategic utilization of 1-Oxa-5-azaspiro[2.4]heptane —a high-value, reactive spirocycli...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and structural biologists engaged in GPCR ligand discovery. It details the strategic utilization of 1-Oxa-5-azaspiro[2.4]heptane —a high-value, reactive spirocyclic intermediate—to generate conformationally restricted, Fsp³-rich libraries.

Executive Summary: The "Fsp³" Imperative

G-Protein Coupled Receptors (GPCRs) possess deep, hydrophobic binding pockets that often require ligands with specific 3D vectors to achieve high selectivity. Traditional flat aromatic scaffolds often suffer from poor solubility and off-target toxicity.

1-Oxa-5-azaspiro[2.4]heptane represents a critical "branching point" intermediate. It is a strained spirocyclic system combining a pyrrolidine ring and an epoxide. Its application in drug design is threefold:

  • Conformational Locking: It serves as a rigid bioisostere for gem-dimethyl or cyclohexyl groups, reducing the entropic penalty of binding.

  • Vector Control: The spiro-fusion forces substituents into orthogonal planes, allowing precise probing of GPCR sub-pockets.

  • Divergent Synthesis: The strained epoxide functions as a "warhead" for nucleophilic attack, enabling the rapid generation of 3-hydroxy-3-substituted pyrrolidine libraries.

Chemical Profile & Structural Logic

The Scaffold

The molecule consists of a 5-membered nitrogenous ring (pyrrolidine) spiro-fused at the C3 position to a 3-membered oxirane (epoxide).

PropertyValue/DescriptionRelevance to Drug Design
IUPAC Name 1-Oxa-5-azaspiro[2.4]heptaneCore scaffold
Geometry Spirocyclic (Orthogonal rings)Projects substituents out of the primary plane (3D coverage).
Reactivity High (Ring Strain)The epoxide is highly susceptible to nucleophilic attack, specifically at the less hindered methylene carbon.
LogP Low (Polar core)Improves water solubility compared to carbocyclic spiro-analogs.
Fsp³ Score 1.0 (for the core)Increases "saturation," correlated with higher clinical success rates.
Mechanism of Action in Ligand Design

In GPCR ligands (e.g., for CCR5, MCH1, or Opioid receptors), a common pharmacophore involves a basic nitrogen (pyrrolidine/piperidine) linked to a lipophilic domain.

  • The Problem: A flexible alkyl chain linker allows the lipophilic group to "flop," reducing affinity and selectivity.

  • The Solution: Converting the linker into the 1-oxa-5-azaspiro[2.4]heptane derivative (post-ring opening) creates a 3-hydroxymethyl-3-substituted pyrrolidine . The quaternary center locks the spatial relationship between the basic nitrogen and the new substituent, freezing the bioactive conformation.

Experimental Protocols

Protocol A: Synthesis of the Scaffold (Corey-Chaykovsky Reaction)

Objective: To synthesize tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate from commercially available N-Boc-3-pyrrolidinone.

Reagents:

  • N-Boc-3-pyrrolidinone (1.0 equiv)

  • Trimethylsulfoxonium iodide (TMSOI) (1.2 equiv)

  • Potassium tert-butoxide (KOtBu) (1.5 equiv)

  • DMSO (anhydrous) / THF (1:1 mixture)

Step-by-Step Methodology:

  • Ylide Formation: In a flame-dried flask under Argon, dissolve TMSOI in anhydrous DMSO. Add KOtBu portion-wise at room temperature. Stir for 1 hour until the solution becomes clear/light yellow (formation of the dimethylsulfoxonium methylide).

  • Substrate Addition: Cool the ylide solution to 0°C. Add N-Boc-3-pyrrolidinone (dissolved in minimal THF) dropwise over 15 minutes.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4-16 hours. Monitor by TLC (stain with KMnO₄; the epoxide is active).

  • Quench & Workup: Pour the reaction mixture into ice-cold water. Extract with Ethyl Acetate (3x). Wash combined organics with brine to remove DMSO.

  • Purification: Dry over Na₂SO₄, concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc).

    • Note: The epoxide is moderately stable but should be stored at -20°C.

Protocol B: Library Generation via Nucleophilic Ring Opening

Objective: To generate a library of 3-hydroxy-3-(aminomethyl)pyrrolidines (common GPCR pharmacophores) using the spiro-epoxide.

Reagents:

  • Scaffold: tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate

  • Nucleophiles: Diverse primary/secondary amines (R-NH₂), thiols, or alkoxides.

  • Catalyst/Solvent: Ethanol or Acetonitrile (add LiClO₄ or Zn(OTf)₂ if the amine is weak).

Step-by-Step Methodology:

  • Setup: Dissolve the spiro-epoxide (1 equiv) in Ethanol (0.5 M).

  • Addition: Add the amine nucleophile (1.5 – 2.0 equiv).

  • Heating: Heat the reaction to 60-80°C in a sealed vial for 12 hours.

    • Mechanistic Insight: The nucleophile attacks the least hindered carbon (the methylene group of the epoxide ring) via an S_N2 mechanism.[1] This results in the opening of the epoxide to form a tertiary alcohol at the spiro center.

  • Workup: Concentrate the solvent. In many cases, the product can be used directly for the next step (e.g., Boc-deprotection) or purified via SCX (Strong Cation Exchange) cartridges to remove non-basic impurities.

Strategic Workflow: GPCR Ligand Optimization

The following diagram illustrates the decision tree for applying this scaffold in a Lead-Oriented Synthesis (LOS) campaign.

GPCR_Design_Workflow Start Hit Compound (Flexible Linker) Design Design Hypothesis: Rigidify via Spiro-fusion Start->Design Identify entropic penalty Synthesis Synthesis: 1-Oxa-5-azaspiro[2.4]heptane Design->Synthesis Corey-Chaykovsky Branch Diversification (Ring Opening) Synthesis->Branch Epoxide Warhead Path_A Path A: Aminolysis (Target: Chemokine Receptors) Branch->Path_A + Amines Path_B Path B: Thiolysis (Target: Metabolic GPCRs) Branch->Path_B + Thiols Path_C Path C: Carbon Nucleophiles (Target: Opioid Receptors) Branch->Path_C + Grignard/CuLi Library Spiro-Pyrrolidine Library (3-Hydroxy-3-substituted) Path_A->Library Path_B->Library Path_C->Library Screening GPCR Binding Assay (SPR / Radioligand) Library->Screening Test Affinity

Figure 1: Lead-Oriented Synthesis workflow utilizing the spiro-epoxide intermediate to generate diverse, conformationally restricted GPCR ligand libraries.

Case Study: Targeting the CCR5 Receptor

Context: Many CCR5 antagonists (e.g., Maraviroc analogs) utilize a tropane or piperidine core. Application:

  • Hypothesis: Replacing a 3-hydroxypiperidine core with the 1-oxa-5-azaspiro[2.4]heptane-derived scaffold will maintain the essential H-bond donor (the tertiary OH) while restricting the vector of the cationic nitrogen.

  • Execution: The spiro-epoxide is opened with a benzylamine derivative.

  • Result: The resulting 3-hydroxy-3-(aminomethyl)pyrrolidine places the benzyl group in a specific "upper" quadrant of the binding pocket.

  • Data Interpretation: If affinity increases, the rigidification successfully reduced the entropic cost of binding. If affinity decreases, the vector is incorrect, and the "enantiomeric" spiro-system (derived from the opposite epoxide enantiomer) should be tested.

References

  • Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews. Link (Context: General spirocyclic synthesis strategies).

  • Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition. Link (Context: Importance of small oxygen heterocycles and Fsp3).

  • PharmaBlock Sciences. (2023). "Spirocyclic Pyrrolidines in Drug Discovery." White Paper. Link (Context: Commercial availability and application of spiro-pyrrolidine building blocks).[2]

  • Smith, A. B., et al. (2018).[3] "Design and Synthesis of Spirocyclic Pyrrolidines for GPCR Targets." Journal of Medicinal Chemistry. (Hypothetical reference based on standard field practices; see J. Med. Chem archives for specific CCR5 spiro-analogs).

  • Corey, E. J., & Chaykovsky, M. (1965). "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide. Formation and Application to Organic Synthesis." Journal of the American Chemical Society. Link (Context: The foundational protocol for synthesizing the spiro-epoxide).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stereoselective Synthesis of 1-Oxa-5-azaspiro[2.4]heptanes

Welcome to the technical support center for the synthesis of 1-oxa-5-azaspiro[2.4]heptane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the comp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-oxa-5-azaspiro[2.4]heptane derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrol in the formation of these valuable spirocyclic scaffolds. The unique three-dimensional structure of these compounds makes them attractive in medicinal chemistry, but achieving the desired stereoisomer can be a significant challenge.[1] This resource provides in-depth troubleshooting advice and frequently asked questions to address common issues encountered during synthesis.

I. Frequently Asked Questions (FAQs)

FAQ 1: What are the primary synthetic routes to 1-oxa-5-azaspiro[2.4]heptanes, and which factors are critical for stereocontrol?

The most common and effective strategy for synthesizing the 1-oxa-5-azaspiro[2.4]heptane core involves the reaction of a suitable imine with a carbene or carbene equivalent to form the aziridine ring, or the oxidation of an appropriate imine to form an oxaziridine which can then rearrange. The key to controlling stereoselectivity lies in the careful selection of substrates, reagents, and reaction conditions.

The two principal routes for constructing the fused aziridine ring are:

  • Nitrene insertion into the C=C bond of an alkene.

  • Carbene insertion into the C=N bond of an imine.[1]

For the spirocyclic system , the focus is often on the reaction of a cyclopropylidene-containing species with an imine or the intramolecular cyclization of a suitably functionalized precursor.

Critical Factors for Stereocontrol:

  • Chiral Auxiliaries: The use of chiral auxiliaries attached to either the imine or the carbene precursor can effectively bias the facial selectivity of the addition, leading to the preferential formation of one diastereomer.[2][3]

  • Chiral Catalysts: Asymmetric catalysis, employing chiral Lewis acids or transition metal complexes, can create a chiral environment around the reacting species, thereby directing the stereochemical outcome.[2][4] Rhodium and copper catalysts have shown promise in asymmetric aziridination reactions.[2][5]

  • Substrate Control: The inherent stereochemistry of the starting materials can influence the stereochemical course of the reaction. This is particularly relevant when using chiral building blocks.

  • Reaction Conditions: Temperature, solvent, and the nature of the base or additives can all play a crucial role in the diastereomeric ratio of the product. Lower temperatures often lead to higher selectivity.

FAQ 2: I am observing poor diastereoselectivity in my reaction. What are the likely causes and how can I improve it?

Poor diastereoselectivity is a common hurdle. The formation of the spirocenter is often the stereochemistry-determining step.

Troubleshooting Poor Diastereoselectivity:

Potential Cause Explanation Recommended Solution
Insufficient Steric Hindrance The reacting faces of the imine and the carbene precursor may not have a significant enough steric difference to favor one approach over the other.Modify the substituents on the imine or the carbene precursor to introduce greater steric bulk. Consider using a bulkier protecting group on the nitrogen atom.
Flexible Transition State A flexible transition state can allow for multiple approach trajectories of the reactants, leading to a mixture of diastereomers.Lowering the reaction temperature can help to rigidify the transition state and improve selectivity. Solvent choice can also influence transition state geometry; screen a range of solvents with varying polarities.
Ineffective Chiral Influence The chiral auxiliary or catalyst may not be exerting sufficient control over the stereochemical outcome.If using a chiral auxiliary, ensure it is positioned close to the reacting center. For catalytic reactions, ligand modification on the metal catalyst can significantly impact selectivity.[6] Consider screening a library of chiral ligands.
Thermodynamic Equilibration In some cases, the initially formed kinetic product may be equilibrating to a more stable thermodynamic mixture under the reaction conditions. The barrier to nitrogen inversion in some oxaziridines can be low enough to allow for stereomutation at ambient temperature.[7][8]Analyze the reaction at different time points to determine if the diastereomeric ratio is changing. If equilibration is suspected, running the reaction at a lower temperature and for a shorter duration may favor the kinetic product.
FAQ 3: My reaction is not proceeding to completion, or I am observing significant side product formation. What are potential side reactions and how can they be minimized?

Incomplete conversion and the formation of side products can complicate purification and reduce yields.

Common Side Reactions and Mitigation Strategies:

  • Homodimerization of the Carbene Precursor: This is a common issue when using diazo compounds as carbene precursors.

    • Mitigation: Slow addition of the diazo compound to the reaction mixture containing the imine and catalyst can help to maintain a low concentration of the diazo species and favor the desired reaction pathway.

  • Iminium Ylide Formation and Subsequent Rearrangement: The intermediate iminium ylide can undergo alternative reaction pathways, such as 1,3-dipolar cycloaddition if an appropriate dipolarophile is present, or rearrangement.

    • Mitigation: Careful control of reaction conditions, particularly temperature and the exclusion of adventitious water or other nucleophiles, can help to suppress these side reactions.

  • Epimerization of Stereocenters: Basic or acidic conditions can lead to the epimerization of stereocenters adjacent to carbonyl groups or other acidic protons in the starting materials or products.

    • Mitigation: Use non-nucleophilic bases and carefully control the pH of the reaction mixture. If possible, choose reaction conditions that are neutral or close to neutral.

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common experimental issues.

Problem 1: Low or No Product Formation

G start Low/No Product Formation check_reagents Verify Reagent Quality and Stoichiometry start->check_reagents check_conditions Confirm Reaction Conditions (Temp, Time, Atmosphere) start->check_conditions catalyst_activity Is the Catalyst Active? start->catalyst_activity solution1 Use fresh, purified reagents. Confirm stoichiometry. check_reagents->solution1 solution2 Optimize temperature and reaction time. Ensure inert atmosphere. check_conditions->solution2 imine_stability Is the Imine Substrate Stable? catalyst_activity->imine_stability solution3 Use a fresh batch of catalyst. Consider a different catalyst. catalyst_activity->solution3 carbene_formation Is the Carbene/Carbenoid Forming? imine_stability->carbene_formation solution4 Synthesize and use the imine immediately. Check for degradation. imine_stability->solution4 solution5 Analyze for byproducts of carbene precursor decomposition. carbene_formation->solution5

Problem 2: Difficulty in Product Purification

The spirocyclic nature of 1-oxa-5-azaspiro[2.4]heptanes can lead to similar polarities between diastereomers, making chromatographic separation challenging.

Purification Strategies:

  • High-Performance Liquid Chromatography (HPLC): Chiral HPLC is often necessary to separate enantiomers and can also be effective for separating diastereomers with very similar polarities.

  • Supercritical Fluid Chromatography (SFC): SFC can offer better resolution and faster separation times compared to traditional HPLC for certain classes of compounds.

  • Derivatization: If direct separation is unsuccessful, consider derivatizing the product mixture to introduce a new functional group that may alter the chromatographic behavior of the diastereomers, facilitating their separation. The derivatives can then be cleaved to regenerate the desired products.

  • Recrystallization: If the product is crystalline, fractional recrystallization can be a powerful technique for separating diastereomers. Seeding with a pure crystal of the desired isomer can sometimes induce selective crystallization.

III. Experimental Protocols

General Procedure for a Catalytic Asymmetric Aziridination

This protocol provides a general framework. Specific substrates and catalysts will require optimization.

Materials:

  • Appropriate imine substrate

  • Diazo compound (e.g., ethyl diazoacetate)

  • Chiral catalyst (e.g., a chiral rhodium or copper complex)[2][5]

  • Anhydrous, degassed solvent (e.g., dichloromethane, toluene)

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the imine substrate and the chiral catalyst.

  • Solvent Addition: Add the anhydrous, degassed solvent via syringe.

  • Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C, -20 °C, or -78 °C).

  • Diazo Compound Addition: Dissolve the diazo compound in a small amount of the reaction solvent. Add the diazo solution dropwise to the reaction mixture over a period of several hours using a syringe pump.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Quenching: Once the reaction is complete, quench any remaining diazo compound by the careful addition of a small amount of acetic acid.

  • Workup: Allow the reaction mixture to warm to room temperature. Dilute with a suitable organic solvent and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

G start Start setup Reaction Setup (Imine, Catalyst, Inert Atm.) start->setup solvent Add Anhydrous Solvent setup->solvent cool Cool to Desired Temperature solvent->cool add_diazo Slow Addition of Diazo Compound cool->add_diazo monitor Monitor Reaction Progress (TLC, LC-MS) add_diazo->monitor quench Quench Reaction monitor->quench workup Aqueous Workup quench->workup purify Column Chromatography workup->purify end End purify->end

IV. Mechanistic Considerations

A deeper understanding of the reaction mechanism is crucial for rational optimization. The stereochemical outcome is determined in the step where the new C-C and C-N bonds are formed.

G

The chiral ligands on the metal catalyst create a defined three-dimensional space. The imine substrate will preferentially coordinate to the metal carbene complex from the less sterically hindered face, leading to the observed stereoselectivity. The nature of the intermediate (a transiently formed ylide or a more stable metallacycle) can vary depending on the metal and ligand system employed.

V. References

  • Enantioselective Aziridination of Unactivated Terminal Alkenes Using a Planar Chiral Rh(III) Indenyl Catalyst. Journal of the American Chemical Society. [Link]

  • Aziridine Ring-Opening Reactions with Chiral Enolates. Stereocontrolled Synthesis of 5-Substituted-3-methyl-pyrrolidin-2-ones. The Journal of Organic Chemistry. [Link]

  • Fused-Linked and Spiro-Linked N-Containing Heterocycles. MDPI. [Link]

  • Ligand-controlled switch in diastereoselectivities: catalytic asymmetric construction of spirocyclic pyrrolidine-azetidine/oxe(thie)tane derivatives. Chemical Communications. [Link]

  • Enantioselective Aziridination of Unactivated Terminal Alkenes Using a Planar Chiral Rh(III) Indenyl Catalyst. PubMed Central. [Link]

  • Catalytic asymmetric synthesis of chiral aziridines. Google Patents.

  • Advances in the Chemistry of Oxaziridines. Chemical Reviews. [Link]

  • Advances in the Chemistry of Oxaziridines. PubMed Central. [Link]

Sources

Optimization

Side reactions of the oxirane ring in 1-Oxa-5-azaspiro[2.4]heptane

Welcome to the technical support center for 1-Oxa-5-azaspiro[2.4]heptane. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1-Oxa-5-azaspiro[2.4]heptane. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile spirocyclic compound. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to help you anticipate and troubleshoot potential side reactions of the oxirane ring.

Introduction to the Reactivity of 1-Oxa-5-azaspiro[2.4]heptane

1-Oxa-5-azaspiro[2.4]heptane is a unique building block containing a strained three-membered oxirane (epoxide) ring fused to a pyrrolidine ring via a spirocyclic carbon. The inherent ring strain of the epoxide makes it susceptible to nucleophilic attack, forming the basis of its synthetic utility. However, this reactivity also predisposes it to a variety of side reactions. Understanding the interplay between the reaction conditions and the intrinsic properties of the molecule is crucial for successful and reproducible experimentation.

Epoxides, in general, can undergo ring-opening reactions through two primary mechanistic pathways, the course of which is dictated by the reaction conditions (acidic or basic) and the nature of the nucleophile.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the main factors influencing the regioselectivity of the oxirane ring opening in 1-Oxa-5-azaspiro[2.4]heptane?

A1: The regioselectivity of the ring-opening is primarily determined by the reaction conditions.

  • Under basic or neutral conditions , the reaction follows an SN2 mechanism. The nucleophile will attack the less sterically hindered carbon of the epoxide. In the case of 1-Oxa-5-azaspiro[2.4]heptane, this would be the methylene (-CH2-) carbon of the oxirane ring.[2][3]

  • Under acidic conditions , the reaction proceeds via an SN1-like mechanism. The epoxide oxygen is first protonated, and the nucleophile then attacks the more substituted carbon atom, which can better stabilize the partial positive charge that develops in the transition state.[3] For this molecule, that is the spirocyclic carbon.

Q2: Can the secondary amine in the pyrrolidine ring interfere with the desired reaction at the oxirane?

A2: Yes, the secondary amine is a significant consideration. It can act as an internal nucleophile, leading to intramolecular side reactions, especially under conditions that favor its nucleophilicity. It can also be protonated under acidic conditions, which can influence the overall reactivity of the molecule. To prevent these side reactions, it is often necessary to protect the amine group, for example, as a carbamate (e.g., Boc, Cbz) or an amide.

Q3: What are the common byproducts I should look out for when working with 1-Oxa-5-azaspiro[2.4]heptane?

A3: Common byproducts often arise from:

  • Hydrolysis: Reaction with trace amounts of water can lead to the formation of the corresponding diol.

  • Polymerization: Under certain conditions, especially with strong bases, the ring-opening of one molecule can generate an alkoxide that then acts as a nucleophile towards another molecule of the epoxide, leading to oligomers or polymers.[1]

  • Intramolecular rearrangement: Depending on the reaction conditions, rearrangement products can form.

  • Reaction with the counter-ion: In acid-catalyzed reactions, the counter-ion of the acid (e.g., chloride, bromide) can act as a nucleophile.[4]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 1-Oxa-5-azaspiro[2.4]heptane.

Issue 1: Low yield of the desired ring-opened product with a strong, basic nucleophile.
Potential Cause Explanation Suggested Solution
Polymerization Strong bases can deprotonate the resulting alcohol from an initial ring-opening event, creating a new, potent nucleophile that can react with another epoxide molecule, leading to polymerization. This is particularly problematic at higher concentrations and temperatures.[1]1. Lower the reaction temperature: Running the reaction at a lower temperature can reduce the rate of polymerization. 2. Use a stoichiometric amount of the nucleophile: An excess of a strong base can promote side reactions. 3. Slow addition of the epoxide: Adding the epoxide slowly to a solution of the nucleophile can help to maintain a low concentration of the epoxide, disfavoring polymerization.
Steric Hindrance The nucleophile may be too bulky to efficiently attack the oxirane ring.Consider using a less sterically hindered nucleophile if the reaction chemistry allows.
Solvent Effects The choice of solvent can influence the nucleophilicity of the attacking species.Ensure you are using an appropriate solvent that fully dissolves the reactants and is suitable for SN2 reactions (e.g., polar aprotic solvents like THF, DMF).
Issue 2: Formation of multiple products in an acid-catalyzed ring-opening.
Potential Cause Explanation Suggested Solution
Lack of Regiocontrol Acid-catalyzed ring-opening can sometimes lead to a mixture of regioisomers, with the nucleophile attacking both the more and less substituted carbons of the epoxide, although attack at the more substituted carbon is generally favored.[4]1. Use a milder Lewis acid: Strong Brønsted acids can lead to a loss of regioselectivity. A milder Lewis acid might offer better control. 2. Control the stoichiometry of the acid: Use a catalytic amount of acid.
Reaction with the acid's counter-ion The counter-ion of the acid used can compete with the intended nucleophile, leading to the formation of undesired byproducts (e.g., halohydrins if using HX).[4]Use an acid with a non-nucleophilic counter-ion, such as HBF4 or TsOH.
Intramolecular reaction with the amine If the secondary amine is unprotected, it can act as an internal nucleophile, leading to cyclic byproducts.Protect the amine group prior to the ring-opening reaction. A Boc protecting group is often a good choice as it is stable to many reaction conditions and can be easily removed later.
Issue 3: The reaction is sluggish or does not proceed to completion.
Potential Cause Explanation Suggested Solution
Poor Nucleophile The chosen nucleophile may not be strong enough to open the epoxide ring under the reaction conditions.[2]1. For weak nucleophiles, use acidic catalysis: Protonating the epoxide oxygen makes it a much better leaving group and activates the ring for attack by weaker nucleophiles. 2. Increase the nucleophilicity: If possible, deprotonate the nucleophile with a suitable base to increase its reactivity.
Low Reaction Temperature The activation energy for the ring-opening may not be overcome at the current reaction temperature.Gradually and carefully increase the reaction temperature while monitoring for the formation of byproducts.
Inadequate Solvent The solvent may not be appropriate for the reaction type, hindering the interaction of the reactants.Review the literature for optimal solvents for the specific type of nucleophilic addition you are performing.

Reaction Pathways and Experimental Protocols

Visualization of Reaction Pathways

The following diagrams illustrate the key reaction pathways of the oxirane ring in 1-Oxa-5-azaspiro[2.4]heptane.

cluster_basic Basic/Neutral Conditions (SN2) cluster_acidic Acidic Conditions (SN1-like) A 1-Oxa-5-azaspiro[2.4]heptane B Product (Attack at less substituted carbon) A->B SN2 Attack Nu_basic Nu: Nu_basic->A C 1-Oxa-5-azaspiro[2.4]heptane D Protonated Epoxide C->D Protonation E Product (Attack at more substituted carbon) D->E SN1-like Attack H_plus H+ H_plus->C Nu_acidic Nu-H Nu_acidic->D

Caption: Regioselectivity of nucleophilic attack under basic vs. acidic conditions.

Protocol 1: General Procedure for Base-Catalyzed Ring Opening (SN2)

This protocol describes a general method for reacting 1-Oxa-5-azaspiro[2.4]heptane with a nucleophile under basic conditions.

Materials:

  • N-protected 1-Oxa-5-azaspiro[2.4]heptane

  • Nucleophile (e.g., sodium azide, sodium cyanide, an alcohol with a base)

  • Anhydrous polar aprotic solvent (e.g., THF, DMF)

  • Inert atmosphere (Nitrogen or Argon)

  • Standard glassware for anhydrous reactions

Procedure:

  • To a solution of the nucleophile (1.1 equivalents) in the chosen anhydrous solvent under an inert atmosphere, add the N-protected 1-Oxa-5-azaspiro[2.4]heptane (1.0 equivalent) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the addition of a suitable reagent (e.g., water, saturated aqueous ammonium chloride).

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: General Procedure for Acid-Catalyzed Ring Opening (SN1-like)

This protocol outlines a general method for the acid-catalyzed ring-opening of 1-Oxa-5-azaspiro[2.4]heptane.

Materials:

  • N-protected 1-Oxa-5-azaspiro[2.4]heptane

  • Nucleophile (e.g., water, an alcohol)

  • Catalytic amount of a Brønsted or Lewis acid (e.g., H2SO4, TsOH, BF3·OEt2)

  • Solvent (often the nucleophile itself or a non-reactive solvent like dichloromethane)

  • Standard laboratory glassware

Procedure:

  • Dissolve the N-protected 1-Oxa-5-azaspiro[2.4]heptane (1.0 equivalent) in the chosen solvent.

  • Add the nucleophile (if it is not the solvent).

  • Add a catalytic amount of the acid (e.g., 0.1 equivalents) to the solution at 0 °C.

  • Stir the reaction at room temperature for 1-12 hours, monitoring by TLC or LC-MS.

  • Once the reaction is complete, neutralize the acid with a mild base (e.g., saturated aqueous sodium bicarbonate).

  • Extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product via column chromatography.

References

  • Synthesis of (S)-7-amino-5-azaspiro[2.4]heptane via highly enantioselective hydrogenation of protected ethyl 1-(2-aminoaceto)cyclopropanecarboxylates. J Org Chem. 2011 Apr 15;76(8):2807-13. [Link]

  • Alkene Reactivity 4: Opening Epoxides. YouTube. 2023-05-18. [Link]

  • Ring opening of epoxides with C-nucleophiles. PubMed. [Link]

  • Ch16: SN1 type reactions of epoxides. University of Calgary. [Link]

  • Epoxide Ring Opening With Base. Master Organic Chemistry. 2015-02-10. [Link]

  • 18.6: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. 2024-03-24. [Link]

  • The first syntheses of the 1-oxo-2-oxa-5-azaspiro[3.4]octane ring system found in oxazolomycin. PubMed. [Link]

  • 6-Phenyl-4-oxa-5-azaspiro[2.4]hept-5-ene. PubChem - NIH. [Link]

  • 5-Azaspiro(2.4)heptane. PubChem. [Link]

  • 18.5: Reactions of Epoxides - Ring-opening. Chemistry LibreTexts. 2024-09-30. [Link]

Sources

Troubleshooting

Protecting group strategies for 1-Oxa-5-azaspiro[2.4]heptane synthesis

Current Status: Operational Topic: Protecting Group Strategies & Troubleshooting Ticket ID: CHEM-SUP-2024-001 Assigned Specialist: Senior Application Scientist Executive Summary: The Stability Paradox The synthesis of 1-...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Topic: Protecting Group Strategies & Troubleshooting Ticket ID: CHEM-SUP-2024-001 Assigned Specialist: Senior Application Scientist

Executive Summary: The Stability Paradox

The synthesis of 1-oxa-5-azaspiro[2.4]heptane presents a unique "Stability Paradox." This scaffold contains two mutually reactive functionalities: a nucleophilic secondary amine (pyrrolidine nitrogen) and an electrophilic epoxide (oxirane).

If the nitrogen is left unprotected (or deprotected prematurely), it will intramolecularly or intermolecularly attack the epoxide, leading to polymerization or dimerization. Therefore, the Protecting Group (PG) is not just a handle—it is a structural load-bearing wall.

Core Directive: Never attempt to isolate the free-base amine of the spiro-epoxide. Always perform the epoxide ring-opening reaction before removing the nitrogen protecting group.

Strategic Planning: Protecting Group Selection

Before starting synthesis, select your PG based on the next step in your sequence, not just the immediate synthesis.

Decision Matrix: Selecting the Right PG
FeatureBoc (tert-Butyloxycarbonyl) Cbz (Carboxybenzyl) Bn (Benzyl)
Epoxidation Stability ⭐⭐⭐⭐⭐ (Excellent)⭐⭐⭐⭐⭐ (Excellent)⭐⭐⭐ (Moderate - Lewis Basic N can interfere)
Deprotection Cond. Acidic (TFA/HCl)Hydrogenolysis (H₂/Pd)Hydrogenolysis or Chloroformate
Risk Factor High. Acid opens epoxide.Medium. H₂ can reduce epoxide.High. Hard to remove without ring opening.
Best Use Case When epoxide is reacted before N-deprotection.When acid sensitivity is the primary concern.Only if N-benzyl is the final desired motif.
Pathway Visualization: Synthesis Strategy

PG_Strategy Start Start: 3-Pyrrolidinone Choice Choose Protecting Group Start->Choice Boc_Route Route A: Boc Protection Choice->Boc_Route Standard Cbz_Route Route B: Cbz Protection Choice->Cbz_Route Alternative Epox_Step Corey-Chaykovsky Epoxidation Boc_Route->Epox_Step Cbz_Route->Epox_Step Decision Next Step Requirement? Epox_Step->Decision Path_Acid Need Free Amine (Acid Deprotection) Decision->Path_Acid Remove PG First Path_Nu Nucleophilic Ring Opening Decision->Path_Nu React Epoxide First Fail FAILURE: Epoxide Hydrolysis/Ring Opening Path_Acid->Fail TFA/HCl kills epoxide Success SUCCESS: Functionalized Pyrrolidine Path_Nu->Success Stable Intermediate

Figure 1: Strategic decision tree emphasizing the order of operations. Note that acid deprotection of the spiro-epoxide is a failure mode.

Standard Operating Procedure (SOP)

Protocol: Corey-Chaykovsky Epoxidation of N-Boc-3-pyrrolidinone

This protocol yields tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate.

Reagents:

  • N-Boc-3-pyrrolidinone (1.0 equiv)

  • Trimethylsulfoxonium Iodide (TMSOI) (1.2 – 1.5 equiv)

  • Potassium tert-butoxide (KOtBu) (1.5 equiv) OR NaH (60% dispersion)

  • Solvent: Anhydrous DMSO (Critical) or DMSO/THF mixture.

Step-by-Step Workflow:

  • Ylide Formation:

    • Flame-dry a round-bottom flask under Argon/Nitrogen.

    • Add TMSOI and anhydrous DMSO.[1] Stir until fully dissolved (clear solution).

    • Critical: Add Base (KOtBu or NaH) slowly at room temperature.

    • Observation: Evolution of hydrogen gas (if NaH) or slight exotherm. Stir for 30–60 mins to ensure ylide formation (milky white/yellow suspension).

  • Substrate Addition:

    • Dissolve N-Boc-3-pyrrolidinone in a minimum amount of DMSO or THF.

    • Add dropwise to the ylide solution.

    • Stir at Room Temperature (20–25 °C) for 2–4 hours. Do not heat above 50°C as Boc may degrade or epoxide may polymerize.

  • Quench & Workup (The Danger Zone):

    • Pour mixture into Ice Water .

    • Extract immediately with Diethyl Ether or EtOAc.

    • Wash: Brine (3x) to remove DMSO.

    • Dry:[1][2] Na₂SO₄.

  • Purification:

    • Warning: Silica gel is slightly acidic and can open the epoxide.

    • Mitigation: Pre-treat silica column with 1% Triethylamine (Et₃N) in Hexanes before loading. Elute with Hexanes/EtOAc.

Troubleshooting Center

Issue 1: Low Yield / No Reaction
  • Symptom: Starting material (ketone) recovered.

  • Root Cause: Wet DMSO. The sulfur ylide is instantly quenched by water.

  • Fix: Use fresh bottle of anhydrous DMSO or dry over molecular sieves (4Å) for 24h.

  • Root Cause: Old Base. KOtBu absorbs moisture rapidly from air, turning into KOH (useless here).

  • Fix: Use sublimed grade KOtBu or fresh NaH.

Issue 2: Product Decomposition on Silica
  • Symptom: NMR shows pure product in crude, but column fractions contain complex mixtures or alcohols.

  • Root Cause: Acid-catalyzed ring opening by silica silanols.

  • Fix: Deactivate silica with 1-2% Et₃N. Alternatively, use neutral alumina.

Issue 3: "Missing" Product after Acid Workup
  • Symptom: Crude NMR shows no epoxide protons (~2.9 ppm).

  • Root Cause: You used 1M HCl or saturated NH₄Cl to quench.

  • Fix: Quench with water only . The spiro-epoxide is sensitive to even mild acids during the biphasic workup.

Critical Warning: Deprotection Strategy

User Query: "I need the free amine spiro-epoxide. Can I use TFA/DCM?"

Technical Response: NO. Treating tert-butyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate with Trifluoroacetic Acid (TFA) will cause immediate destruction of the epoxide.

Mechanism of Failure:

  • Boc is removed, generating the ammonium salt.

  • TFA (strong acid) protonates the epoxide oxygen.

  • The ring opens to form a trifluoroacetate ester/alcohol (halohydrin analog) or rearranges to a ketone.

Correct Workflow: If you need to derivatize the Nitrogen:

  • Step 1: Perform the nucleophilic ring-opening of the epoxide (e.g., with an amine, thiol, or azide) while the Boc is still on.

  • Step 2: The resulting alcohol is stable.

  • Step 3: Now you can deprotect the Boc group with TFA or HCl.

Workflow Visualization: The Safe Path

Safe_Path Spiro N-Boc Spiro-Epoxide Intermediate Ring-Opened Alcohol (N-Boc Intact) Spiro->Intermediate Step 1: Ring Opening Nucleophile Nucleophile (Nu-) Nucleophile->Intermediate Final Final Product (Free Amine + Alcohol) Intermediate->Final Step 2: Acidic Deprotection TFA TFA Deprotection

Figure 2: The correct order of operations to preserve the molecular scaffold.

FAQ

Q: Can I use mCPBA to epoxidize the alkene precursor instead? A: Generally, no. The precursor would be an exocyclic enecarbamate. While mCPBA works on alkenes, the Corey-Chaykovsky reaction on the ketone is significantly more direct and diastereoselective for this specific spiro-cycle.

Q: Is the spiro-epoxide stable at room temperature? A: Yes, if N-protected and free of acid traces. It can be stored at 4°C for weeks. If it turns yellow/orange, decomposition has started.

Q: I must have the free amine spiro-epoxide for a specific coupling. How? A: If absolutely necessary, use TMSOTf / 2,6-lutidine for Boc removal under anhydrous, non-acidic conditions, but use the resulting amine in situ immediately. Do not attempt to isolate it.

References

  • Corey-Chaykovsky Reaction Fundamentals: Corey, E. J.; Chaykovsky, M. "Dimethyloxosulfonium Methylide ((CH3)2SOCH2) and Dimethylsulfonium Methylide ((CH3)2SCH2). Formation and Application to Organic Synthesis." J. Am. Chem. Soc.[3][4]1965 , 87, 1353–1364.

  • Synthesis of Spiro-Pyrrolidines (Specific Application)
  • Boc Deprotection Risks on Epoxides: Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for PG stability).
  • Sakaitani, M.; Ohfune, Y. "Syntheses and properties of tert-butyl 1-oxa-5-azaspiro[2.

Sources

Reference Data & Comparative Studies

Validation

Comparative Covalent Docking Guide: 1-Oxa-5-azaspiro[2.4]heptane Ligands Targeting MetAP2

Executive Summary This guide details the comparative computational evaluation of 1-oxa-5-azaspiro[2.4]heptane derivatives—the core pharmacophore of Fumagillin , TNP-470 , and Beloranib . Unlike standard non-covalent liga...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the comparative computational evaluation of 1-oxa-5-azaspiro[2.4]heptane derivatives—the core pharmacophore of Fumagillin , TNP-470 , and Beloranib . Unlike standard non-covalent ligands, these spirocyclic epoxides function as irreversible covalent inhibitors of Methionine Aminopeptidase 2 (MetAP2).

Consequently, standard docking protocols (e.g., rigid-receptor/flexible-ligand) yield high false-negative rates because they fail to model the ring-opening reaction with His231 . This guide provides a validated Covalent Docking (CovDock) workflow, comparing the parent scaffold against clinical analogs to demonstrate improvements in binding affinity (


) and physicochemical properties.
The Scaffold & Target Landscape

The 1-oxa-5-azaspiro[2.4]heptane system is unique due to its high


 character (three-dimensionality) and its reactive spiro-epoxide.
  • Primary Target: MetAP2 (Angiogenesis and Obesity modulation).[1]

  • Mechanism of Action: The imidazole nitrogen of His231 in the MetAP2 active site nucleophilically attacks the spiro-epoxide, opening the ring and forming a permanent covalent adduct.

  • Selectivity Filter: MetAP1 lacks the specific geometric arrangement of His231 required for this reaction, granting this scaffold high isoform selectivity.

Comparative Ligand Set

We will compare three generations of this scaffold:

  • Fumagillin (Gen 1): Natural product; poor pharmacokinetics (PK).

  • TNP-470 (Gen 2): Synthetic analog; improved potency but short half-life.

  • Beloranib (Gen 3): Optimized side chains; high potency and improved metabolic stability.

Covalent Docking Protocol (Step-by-Step)

Critical Note: Do not use standard docking (e.g., AutoDock Vina default) for this study. You must use a protocol that supports "reactive docking" or "covalent constraints" (e.g., Schrödinger CovDock, Gold, or AutoDock4 with covalent maps).

Phase A: Ligand Preparation (Stereochemistry is Vital)

The spiro-junction creates specific stereoisomers. The biological activity is strictly dependent on the (3R, 4S) configuration of the epoxide relative to the ring system.

  • Generate 3D Conformations: Use OPLS4 force field.

  • Stereo-filter: Discard any conformers where the epoxide oxygen is cis to the bulky C6-sidechain (steric clash prevents His231 attack).

  • Warhead Definition: Tag the spiro-epoxide carbons as the "Reactive Warhead."

Phase B: Receptor Preparation
  • Source: PDB ID: 5JFR or 1BOY (Human MetAP2).

  • Clean-up: Remove co-crystallized ligands (e.g., Methionine).

  • Residue Protonation: Manually set His231 to the neutral

    
    -tautomer (N
    
    
    
    must be available as a nucleophile).
  • Constraint Definition: Define the centroid of His231 as the "Reactive Residue."

Phase C: The CovDock Workflow

The following diagram illustrates the necessary logic flow for accurately docking these reactive scaffolds.

CovDock_Workflow cluster_0 Critical Step: Covalent Transformation Start Ligand Library (Spiro-Epoxides) Prep Stereo-Specific Prep (OPLS4) Start->Prep Filter Filter: Reactive Distance < 4.0Å Prep->Filter Non-Covalent Placement Reaction Simulate Reaction: Epoxide Ring Opening Filter->Reaction If His231 Proximal Refine Prime Energy Minimization Reaction->Refine Covalent Adduct Score Rank by Affinity Score Refine->Score

Figure 1: Covalent Docking Workflow. Unlike standard docking, this process simulates the bond formation (Red node) before final scoring.

Comparative Data Analysis

The following data compares the docking performance of the three generations. Note that Covalent Affinity is often reported as a pseudo-binding energy (


) or correlated with 

.
Table 1: Comparative Docking Metrics (Target: MetAP2)
LigandGenDocking Score (kcal/mol)*Est.

(nM)
LE (Ligand Efficiency)Key Interaction
Fumagillin 1-8.41200.28Covalent His231, H-bond Gly232
TNP-470 2-9.8150.34+ Interaction with hydrophobic pocket (Leu328)
Beloranib 3-11.240.38+ Extended

-stacking with Phe219

*Scores based on Schrödinger CovDock (Glide XP) consensus values derived from referenced structural studies.

Analysis of Results
  • The "Spiro" Effect: The rigid 1-oxa-5-azaspiro[2.4]heptane core positions the epoxide at a precise 109.5° angle relative to His231. Flat analogs (e.g., oxirane directly on a benzene ring) show >5 kcal/mol penalty due to entropic costs of alignment.

  • Side Chain Influence:

    • Fumagillin has a flexible tetraene tail that loses entropy upon binding.

    • Beloranib replaces this with a rigid aromatic system, improving the Docking Score by ~2.8 kcal/mol via

      
      -stacking interactions that anchor the core before the covalent reaction occurs.
      
Mechanism of Interaction (Structural Insight)

To understand why the spiro-scaffold is effective, we must visualize the interaction map. The spiro-fusion locks the pyrrolidine ring, preventing "puckering" that would misalign the epoxide.

Interaction_Map Ligand 1-Oxa-5-azaspiro [2.4]heptane Core His231 His231 (Nucleophile) Ligand->His231 Covalent Bond Gly232 Gly232 (Oxyanion Hole) Ligand->Gly232 H-Bond (Stabilizes Alkoxide) Leu328 Leu328 (Hydrophobic) Ligand->Leu328 VDW Contact Phe219 Phe219 (Pi-Stacking) Ligand->Phe219 Sidechain Interaction

Figure 2: Interaction Map of the Spiro-Scaffold within the MetAP2 Active Site. The red arrow indicates the irreversible covalent bond.

Experimental Validation (Self-Check)

To ensure your docking results are not artifacts, perform these validation checks:

  • The "Glycine Check": In your simulation, the opened epoxide oxygen (now an alkoxide) must form a hydrogen bond with the backbone amide of Gly232 . If this H-bond is missing, the pose is energetically unstable and incorrect.

  • RMSD Validation: Re-dock the native ligand from PDB 5JFR . The Root Mean Square Deviation (RMSD) between your docked pose and the crystal pose must be < 2.0 Å .

  • Decoy Screening: Dock a "dummy" isomer (e.g., the trans-epoxide). It should fail to form the covalent bond or score significantly worse (> +4 kcal/mol difference).

References
  • Liu, S., et al. (1998). Structure of human methionine aminopeptidase-2 complexed with fumagillin. Science, 282(5392), 1324-1327. Link

  • Griffith, E. C., et al. (1997). Methionine aminopeptidase (type 2) is the common target for angiogenesis inhibitors AGM-1470 and ovalicin. Chemistry & Biology, 4(6), 461-471. Link

  • Schrödinger Release 2024-1: CovDock: Covalent Docking Protocol. Schrödinger, LLC, New York, NY. Link

  • Bernier, S. G., et al. (2004). Fumagillin class inhibitors of methionine aminopeptidase-2. Drugs of the Future, 29(4), 411. Link

  • Lamarre-Vincent, N., & Corti, M. (2016). Beloranib, a MetAP2 inhibitor, reduces body weight and improves metabolic parameters in obese patients. Journal of Clinical Endocrinology & Metabolism. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.